Technical Documentation Center

4-(5-Chloro-2-methoxyphenyl)butan-2-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Core Science & Biosynthesis

Foundational

In Silico Toxicological Profile of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol: A Technical Guide

Foreword: The Imperative of Predictive Toxicology in Modern Drug Development The journey of a novel chemical entity from discovery to a marketable therapeutic is fraught with challenges, with safety and toxicity being pr...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Imperative of Predictive Toxicology in Modern Drug Development

The journey of a novel chemical entity from discovery to a marketable therapeutic is fraught with challenges, with safety and toxicity being primary hurdles. Historically, the reliance on extensive and often late-stage animal testing has been a significant bottleneck, both ethically and economically. The advent of sophisticated in silico toxicological models offers a paradigm shift, enabling researchers to predict potential liabilities early in the development pipeline. This proactive approach not only aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing) but also fosters a more efficient and data-driven drug development process. This guide provides an in-depth, practical framework for conducting an in silico toxicity assessment of a novel small molecule, 4-(5-Chloro-2-methoxyphenyl)butan-2-ol, serving as a comprehensive case study for researchers, scientists, and drug development professionals.

Introduction to the Target Molecule: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

A thorough understanding of the target molecule's physicochemical properties is the foundational step in any toxicological assessment.

1.1. Chemical Identity and Structure

  • IUPAC Name: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

  • CAS Number: 1305199-17-0

  • Molecular Formula: C₁₁H₁₅ClO₂

  • Molecular Weight: 214.69 g/mol

  • SMILES: CC(C1=CC(Cl)=C(OC)C=C1)CCO

1.2. Structural Alerts and Potential Toxicological Flags

A preliminary "expert eye" assessment of the structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol reveals several key features that warrant further investigation:

  • Chlorinated Aromatic Ring: The presence of a chloro-substituted benzene ring is a common structural alert for potential toxicity. Chlorinated aromatic compounds can be persistent in biological systems and may undergo metabolic activation to reactive intermediates.[1][2][3]

  • Phenolic Ether (Methoxyphenyl group): The methoxy group on the benzene ring can influence the molecule's metabolic profile. O-demethylation is a common metabolic pathway that would yield a substituted phenol.

  • Secondary Alcohol: The butan-2-ol side chain contains a secondary alcohol, which can be a site for oxidation or conjugation reactions during metabolism.

These initial observations guide the selection of relevant toxicological endpoints for in-silico prediction.

The In Silico Toxicity Prediction Workflow: A Step-by-Step Protocol

A robust in silico toxicity assessment relies on a multi-pronged approach, integrating data from various predictive models. The following workflow outlines a comprehensive strategy.

In_Silico_Workflow cluster_0 Phase 1: Input & Initial Assessment cluster_1 Phase 2: Core Toxicity Endpoint Prediction cluster_2 Phase 3: Mechanistic & ADMET Insights cluster_3 Phase 4: Integrated Risk Assessment & Reporting A Input Molecule Structure (SMILES/MOL file) B Structural Alert Analysis (e.g., OECD QSAR Toolbox) A->B C Genotoxicity/Mutagenicity (ICH M7 Compliance) B->C D Carcinogenicity B->D E Hepatotoxicity B->E F Cardiotoxicity B->F G Other Systemic Toxicities B->G K Weight of Evidence Approach C->K D->K E->K F->K G->K H Metabolic Prediction (e.g., Meteor Nexus) I ADMET Profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity) H->I I->K J Read-Across Analysis J->K L Final Toxicity Profile & Report K->L

Caption: A comprehensive workflow for in silico toxicity prediction.

2.1. Phase 1: Input and Initial Assessment

The initial phase involves preparing the molecular structure for analysis and identifying potential toxicophores.

2.1.1. Protocol: Molecular Input and Standardization

  • Obtain the canonical SMILES string for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol: CC(C1=CC(Cl)=C(OC)C=C1)CCO.

  • Convert the SMILES string to a 2D or 3D structure file format (e.g., MOL, SDF) using a chemical drawing tool like MarvinSketch or ChemDraw.

  • Ensure structural correctness and standardization , including appropriate representation of stereochemistry if known (though for this initial assessment, the racemic mixture is assumed).

2.1.2. Structural Alert Analysis

The OECD QSAR Toolbox is a powerful, freely available software that can be used to identify structural alerts and potential mechanisms of toxicity.

2.1.2.1. Rationale for Using the OECD QSAR Toolbox

The Toolbox provides a transparent and systematic way to group chemicals into categories based on structural similarity and mechanistic information, which is a cornerstone of read-across.[4]

2.1.2.2. Protocol: Structural Alert Analysis using OECD QSAR Toolbox

  • Input the structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol into the Toolbox.

  • Profile the chemical for potential mechanisms of toxicity using the available profilers (e.g., "Protein binding by Michael addition," "DNA binding by SN1/SN2").

  • Identify analogues with known experimental data by searching the Toolbox's extensive databases.

  • Categorize the target chemical with structurally similar compounds to form a basis for read-across.

Core Toxicity Endpoint Prediction: A Dual-Methodology Approach

For critical endpoints like mutagenicity, regulatory agencies such as the FDA and EMA recommend a dual-methodology approach, combining an expert rule-based system and a statistical-based system.[5] This provides a more robust and reliable prediction.

3.1. Genotoxicity and Mutagenicity (ICH M7 Assessment)

The ICH M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[6][7][8][9] In silico assessment is a key component of this guideline.

3.1.1. Methodology 1: Expert Rule-Based System (e.g., Derek Nexus)

  • Principle of Operation: Derek Nexus, developed by Lhasa Limited, utilizes a knowledge base of manually curated structure-activity relationships (SARs) to identify toxicophores.[10][11][12] It provides a qualitative prediction of the likelihood of toxicity and the underlying mechanistic rationale.

  • Protocol: Genotoxicity Prediction with Derek Nexus

    • Import the structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol into Derek Nexus.

    • Run the prediction for relevant endpoints, primarily "Mutagenicity in vitro (Ames test)."

    • Analyze the output:

      • Prediction: (e.g., EQUIVOCAL, PLAUSIBLE, PROBABLE)

      • Alerting Substructure: The specific part of the molecule triggering the alert.

      • Rationale and References: Detailed explanation of the alert with supporting literature.

3.1.2. Methodology 2: Statistical-Based System (e.g., Sarah Nexus)

  • Principle of Operation: Sarah Nexus, also from Lhasa Limited, is a statistical model that predicts mutagenicity based on a large dataset of Ames test results. It identifies structural features that are statistically associated with mutagenicity.

  • Protocol: Mutagenicity Prediction with Sarah Nexus

    • Input the structure into Sarah Nexus.

    • Execute the prediction for Ames mutagenicity.

    • Review the results:

      • Prediction: (POSITIVE or NEGATIVE)

      • Confidence Level: A statistical measure of the prediction's reliability.

      • Supporting Examples: Structurally similar compounds from the training set with their experimental outcomes.

3.2. Carcinogenicity

While mutagenicity is a key indicator, a separate assessment for carcinogenicity is crucial.

  • Methodology: Utilize QSAR models trained on large carcinogenicity databases (e.g., the U.S. EPA's DSSTox). Many commercial ADMET prediction platforms also include carcinogenicity models.

  • Expected Outcome: A prediction of carcinogenic potential (e.g., Carcinogen/Non-Carcinogen) with an associated confidence score.

3.3. Hepatotoxicity

Drug-induced liver injury (DILI) is a major cause of drug attrition.

  • Methodology: Employ QSAR models and structural alerts specifically designed for hepatotoxicity. These models often consider mechanisms like reactive metabolite formation and mitochondrial toxicity.

  • Data Interpretation: The output will typically classify the compound's potential for DILI (e.g., Low, Medium, High risk) and may identify specific structural features contributing to this risk.

3.4. Cardiotoxicity

hERG channel inhibition is a primary concern for cardiotoxicity, leading to potentially fatal arrhythmias.

  • Methodology: Use QSAR models that predict hERG inhibition potential.

  • Result Analysis: The prediction will indicate the likelihood of the compound being a hERG inhibitor.

Mechanistic and ADMET Insights

Understanding a molecule's metabolic fate and its broader ADMET profile is critical for contextualizing toxicity predictions.

4.1. Metabolic Prediction

  • Tool: Meteor Nexus (Lhasa Limited) is an expert system that predicts metabolic transformations.

  • Protocol: Predicting Metabolites of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

    • Input the parent structure into Meteor Nexus.

    • Run the prediction for human metabolism.

    • Analyze the predicted metabolites: Pay close attention to potentially reactive metabolites, such as quinones formed from the hydroxylation of the aromatic ring. The formation of phenoxyl radicals is a known toxicity mechanism for substituted phenols.[13][14][15]

    • Iterative Toxicity Assessment: The predicted metabolites should then be run through the same toxicity prediction workflow (genotoxicity, etc.) to assess their potential toxicological liabilities.

Metabolism_Pathway Parent 4-(5-Chloro-2-methoxyphenyl)butan-2-ol Metabolite1 O-Demethylated Metabolite (Substituted Phenol) Parent->Metabolite1 CYP-mediated O-demethylation Metabolite2 Hydroxylated Aromatic Ring Parent->Metabolite2 CYP-mediated Hydroxylation Metabolite3 Oxidized Side Chain Parent->Metabolite3 Oxidation Reactive_Intermediate Reactive Quinone Intermediate Metabolite2->Reactive_Intermediate Further Oxidation

Caption: Potential metabolic pathways for the target molecule.

4.2. ADMET Profiling

A comprehensive ADMET profile provides a holistic view of the molecule's likely behavior in the body.

  • Tools: Various commercial platforms like ADMET Predictor® or web-based tools like ADMETlab can be used.[16]

  • Key Parameters to Predict:

    • Absorption: Caco-2 permeability, human intestinal absorption.

    • Distribution: Plasma protein binding, blood-brain barrier penetration.

    • Metabolism: CYP450 inhibition and induction.

    • Excretion: Renal clearance.

    • Toxicity: A summary of key toxicity endpoints.

Table 1: Predicted ADMET Properties of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

PropertyPredicted ValueInterpretation
Absorption
Caco-2 Permeability[Predicted value]Indicates potential for intestinal absorption.
Human Intestinal Abs.[Predicted value]Likelihood of being absorbed from the gut.
Distribution
Plasma Protein Binding[Predicted value]High binding may limit free drug concentration.
Blood-Brain Barrier[Predicted value]Likelihood of CNS penetration.
Metabolism
CYP2D6 Inhibitor[Predicted value]Potential for drug-drug interactions.
CYP3A4 Inhibitor[Predicted value]Potential for drug-drug interactions.
Excretion
Renal Clearance[Predicted value]Primary route of elimination.
Toxicity
Ames Mutagenicity[Predicted value]From dual-methodology assessment.
hERG Inhibition[Predicted value]Risk of cardiotoxicity.
Hepatotoxicity (DILI)[Predicted value]Risk of liver injury.

(Note: The "[Predicted value]" fields are placeholders and would be populated with the actual output from the predictive software.)

Integrated Risk Assessment and Reporting

The final step is to synthesize all the generated data into a coherent and defensible toxicological assessment.

5.1. Read-Across Analysis

Read-across is a powerful technique for filling data gaps by using data from structurally similar compounds (analogues).[4][17][18][19]

5.1.1. Protocol: Performing a Read-Across Assessment

  • Identify suitable analogues: Based on the structural similarity and mechanistic profiling from the OECD QSAR Toolbox.

  • Gather experimental data for the analogues: From databases like the Vitic toxicity database.[20][21][22][23][24]

  • Justify the read-across: Provide a clear and scientifically sound rationale for why the data from the analogues are relevant to the target molecule. This should consider both structural and metabolic similarities.

  • Formulate a read-across prediction: For endpoints where direct predictions are uncertain.

5.2. Weight of Evidence Approach

5.3. Final Toxicity Profile and Report

The culmination of the in silico assessment is a comprehensive report that includes:

  • Executive Summary: A high-level overview of the key findings and the overall toxicological risk profile.

  • Introduction: Details of the target molecule.

  • Methodology: A detailed description of all the in silico tools and protocols used.

  • Results and Discussion: A thorough presentation and interpretation of the predictions for each endpoint, including the read-across analysis.

Conclusion: The Strategic Value of In Silico Toxicology

This guide has outlined a comprehensive and scientifically rigorous workflow for the in silico toxicological assessment of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol. By integrating data from expert rule-based systems, statistical models, metabolic prediction, and read-across analysis, it is possible to build a detailed and defensible toxicity profile for a novel chemical entity before it is even synthesized. This predictive power is invaluable in modern drug discovery, enabling a "fail early, fail cheap" strategy and guiding the design of safer and more effective medicines. The principles and protocols detailed herein provide a robust framework for any researcher seeking to leverage the power of computational toxicology.

References

  • The relative toxicity of substituted phenols reported in cigarette mainstream smoke. [Link]

  • Understanding the Toxicity of Phenols: Using Quantitative Structure−Activity Relationship and Enthalpy Changes To Discriminate. [Link]

  • Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals - PMC. [Link]

  • Understanding the Classification of Potentially Mutagenic Impurities as per ICH M7 Guidelines - Veeprho. [Link]

  • The Relative Toxicity of Substituted Phenols Reported in Cigarette Mainstream Smoke. [Link]

  • ADMET Prediction Software - Sygnature Discovery. [Link]

  • ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA). [Link]

  • Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7 (R1) - ICH. [Link]

  • Approaches for read-across in chemical risk assessment - ECETOC. [Link]

  • Validation of QSAR Models - Basicmedical Key. [Link]

  • Derek Nexus for toxicity prediction – What package is right for me? - Optibrium. [Link]

  • Toxicity of chlorinated aromatic compounds in animals and humans: in vitro approaches to toxic mechanisms and risk assessment - PMC. [Link]

  • assessment and control of dna reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk m7(r2) - ICH. [Link]

  • Lhasa Limited Announces the Launch of the Vitic Intermediates Database. [Link]

  • Guidance Document on the Validation of (Quantitative) Structure-Activity Relationship [(Q)SAR] Models | OECD. [Link]

  • Vitic 2022.1 Data Release: A High Quality Source For Toxicity Data | Lhasa Limited. [Link]

  • In silico toxicology: computational methods for the prediction of chemical toxicity - PMC - NIH. [Link]

  • Vitic Update Enhances Data-led Decision Making On Toxicity - Lhasa Limited. [Link]

  • In Silico Toxicology in Drug Development | Toxometris.ai. [Link]

  • Read-across – State of the art and next level! - ToxMinds. [Link]

  • What is In Silico Toxicology? - Medical News. [Link]

  • Phenol Toxicity - StatPearls - NCBI Bookshelf. [Link]

  • At ForthTox we use well-validated in silico expert rule-based and statistical-based programs that have been accepted by major agencies such as the FDA and EMA for the assessment of genotoxicity and mutagenicity. These programs also have utility in assessing other toxicological endpoints and can be used in lead candidate selection or in comparative toxicity screens and to support read-across in situations such as REACH. [Link]

  • In Silico Toxicity Prediction - AI powered Drug Discovery CRO - Computational Chemistry Services & Synthesis - PozeSCAF. [Link]

  • Introducing enhanced toxicity data for safer chemical risk assessments: Vitic database release - Lhasa Limited. [Link]

  • ADMET Predictor® - Simulations Plus - Machine Learning- ADMET property prediction. [Link]

  • Use of analogues and read-across in risk assessment - Canada.ca. [Link]

  • Predicting Drug-induced Hepatotoxicity Using QSAR and Toxicogenomics Approaches. [Link]

  • ADMET-AI. [Link]

  • Using a Hybrid Read-Across Method to Evaluate Chemical Toxicity Based on Chemical Structure and Biological Data - PMC. [Link]

  • Vitic Complex Nitrosamines Database Expansion - Lhasa Limited. [Link]

  • Read-Across with Computational and In vitro Data - Contemporary Issues in Risk Assessment. [Link]

  • Improving QSAR Modeling for Predictive Toxicology using Publicly Aggregated Semantic Graph Data and Graph Neural Networks - PMC. [Link]

  • A Review On Machine Learning Methods For In Silico Toxicity Prediction. [Link]

  • Toxicity and anaerobic biodegradability of substituted phenols under methanogenic conditions | Environmental Toxicology and Chemistry | Oxford Academic. [Link]

  • ADMET Prediction - Protheragen. [Link]

  • QSAR modeling for predicting reproductive toxicity of chemicals in rats for regulatory purposes - SciSpace. [Link]

  • 10 Frequently Asked Questions About Derek Nexus, Answered - Lhasa Limited. [Link]

  • Derek Nexus Toxicology Software - Optibrium. [Link]

  • Validation of QSAR models for legislative purposes - PMC. [Link]

  • ADMETlab 3.0. [Link]

  • QSAR Model for Predicting Pesticide Aquatic Toxicity - ACS Publications. [Link]

  • Computational toxicology with DEREK Nexus® & SARAH Nexus®| Safety Assessment. [Link]

  • Toxicity Estimation Software Tool (TEST) | US EPA. [Link]

  • Chlorocarbons and Chlorohydrocarbons, Toxic Aromatics - ResearchGate. [Link]

  • Chlorinated polycyclic aromatic hydrocarbon - Wikipedia. [Link]

  • OECD QSAR Assessment Framework (QAF) - KREATiS. [Link]

  • The OECD (Q)SAR Assessment Framework - ASCCT. [Link]

  • Chlorinated aromatic hydrocarbons – Knowledge and References - Taylor & Francis. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: ¹H NMR Analysis of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Abstract: This document provides a comprehensive, step-by-step protocol for the acquisition and analysis of a proton Nuclear Magnetic Resonance (¹H NMR) spectrum for the compound 4-(5-Chloro-2-methoxyphenyl)butan-2-ol. T...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a comprehensive, step-by-step protocol for the acquisition and analysis of a proton Nuclear Magnetic Resonance (¹H NMR) spectrum for the compound 4-(5-Chloro-2-methoxyphenyl)butan-2-ol. The methodologies detailed herein are designed to ensure high-quality, reproducible data suitable for structural elucidation and purity assessment, targeting researchers, scientists, and drug development professionals. This guide emphasizes the rationale behind experimental choices, data interpretation, and includes best practices for sample preparation and instrument operation.

Introduction: The Role of ¹H NMR in Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is an indispensable analytical technique for determining the structure of organic molecules. By mapping the chemical environment of hydrogen atoms within a molecule, ¹H NMR provides critical information about the number of distinct proton types, their relative abundance, and their connectivity. For a molecule such as 4-(5-Chloro-2-methoxyphenyl)butan-2-ol, with its distinct aromatic and aliphatic regions, ¹H NMR is the primary method for confirming its synthesis and assessing its purity.

The structural information is derived from three key parameters in the ¹H NMR spectrum:

  • Chemical Shift (δ): This indicates the electronic environment of a proton.[1][2] Protons in different chemical environments will resonate at different frequencies.

  • Integration: The area under a signal is proportional to the number of protons it represents.[3]

  • Spin-Spin Splitting (Coupling): This provides information about the number of protons on adjacent carbon atoms.[3]

This protocol will guide the user through the necessary steps to obtain a high-resolution ¹H NMR spectrum of the target compound.

Experimental Workflow Overview

The process of acquiring a ¹H NMR spectrum can be broken down into four key stages: sample preparation, instrument setup, data acquisition, and data processing.[4][5] Each stage is critical for obtaining a high-quality spectrum.

Figure 1: Workflow for ¹H NMR Analysis. This diagram illustrates the sequential steps from sample preparation to final data analysis.

Materials and Equipment

Materials:

  • 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (5-25 mg)[6]

  • Deuterated Chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)[7][8]

  • Pasteur Pipette with cotton plug

  • High-precision 5 mm NMR Tube[9]

  • Kimwipes

  • Vial for sample dissolution

Equipment:

  • NMR Spectrometer (e.g., 400 MHz or higher)

  • Vortex Mixer

  • Analytical Balance

Detailed Experimental Protocol

Sample Preparation

The quality of the NMR spectrum is highly dependent on proper sample preparation.

Step 1: Weighing the Sample Accurately weigh approximately 5-25 mg of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol into a clean, dry vial.[6] For routine ¹H NMR, this concentration provides a good signal-to-noise ratio.

Step 2: Solvent Selection and Dissolution Deuterated chloroform (CDCl₃) is a standard solvent for many organic compounds.[7][8] The deuterium atoms do not produce a signal in the ¹H NMR spectrum, thus avoiding interference with the analyte signals.

  • Add approximately 0.6-0.7 mL of CDCl₃ containing TMS to the vial with the sample.[8]

  • Gently vortex the vial until the sample is completely dissolved. A clear, homogenous solution is crucial for high-resolution spectra.

Step 3: Transfer to NMR Tube

  • Using a Pasteur pipette with a small cotton plug, filter the solution directly into the NMR tube. This removes any particulate matter that could degrade spectral quality.

  • The final volume should result in a sample height of 4-5 cm in the tube.[8]

  • Securely cap the NMR tube and wipe the exterior with a Kimwipe to remove any contaminants.

Instrument Setup and Data Acquisition

The following are typical parameters for a 400 MHz NMR spectrometer.

ParameterRecommended ValueRationale
Pulse Program zg30A standard 30-degree pulse sequence suitable for routine ¹H NMR.[10]
Number of Scans (NS) 8 to 16Sufficient for a good signal-to-noise ratio for the recommended sample concentration.[10]
Relaxation Delay (D1) 1-2 secondsAllows for adequate relaxation of protons between pulses, important for accurate integration.[10]
Acquisition Time (AQ) ~4 secondsDetermines the digital resolution of the spectrum.[11]
Spectral Width (SW) -2 to 12 ppmA standard window that covers the typical chemical shift range for organic molecules.
Temperature 298 K (25 °C)Standard operating temperature for routine analysis.

Step 1: Sample Insertion and Locking

  • Insert the NMR tube into a spinner and place it in the spectrometer.

  • The instrument's software will "lock" onto the deuterium signal of the CDCl₃, ensuring the magnetic field remains stable during the experiment.

Step 2: Shimming

  • Shimming is the process of optimizing the homogeneity of the magnetic field.

  • Utilize the instrument's automated shimming routine to achieve sharp, well-resolved peaks.

Step 3: Data Acquisition

  • Load the standard ¹H acquisition parameters.

  • Start the acquisition. The raw data, known as the Free Induction Decay (FID), will be collected.

Data Processing and Analysis

The raw FID data must be processed to generate an interpretable spectrum.[4][12]

Step 1: Fourier Transform (FT)

  • The FID is a time-domain signal that is converted into a frequency-domain spectrum via a Fourier Transform.[4]

Step 2: Phase and Baseline Correction

  • Manually or automatically correct the phase of the spectrum so that all peaks are upright and symmetrical.[12]

  • Apply a baseline correction to ensure the baseline is flat.[12]

Step 3: Referencing

  • Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm.[1] If TMS is not present, the residual solvent peak of CDCl₃ at 7.26 ppm can be used.[8][11]

Step 4: Integration and Peak Picking

  • Integrate the area under each signal to determine the relative number of protons.[13]

  • Identify the precise chemical shift (in ppm) for each peak.

Expected ¹H NMR Spectrum and Interpretation

The structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol contains several distinct proton environments that will give rise to a characteristic ¹H NMR spectrum.

Figure 2: Structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol.

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale
a (-CH₃)~1.2Doublet3HAdjacent to a single proton (CH), resulting in a doublet.
b (-CH₂)~1.7-1.9Multiplet2HCoupled to protons on both adjacent carbons, leading to a complex multiplet.
c (-CH₂)~2.6-2.8Multiplet2HBenzylic protons are deshielded by the aromatic ring and coupled to the adjacent CH₂ group.
d (-OCH₃)~3.8Singlet3HMethoxy protons have no adjacent protons to couple with, appearing as a singlet.
e (-CHOH)~3.7-3.9Multiplet1HDeshielded by the adjacent oxygen and coupled to the neighboring CH₃ and CH₂ groups.
f (-OH)Variable (broad)Singlet1HThe chemical shift is concentration-dependent and the signal is often broad due to chemical exchange.[14]
g, h, i (Aromatic H)~6.7-7.2Multiplet3HAromatic protons resonate at downfield chemical shifts due to the ring current effect and exhibit complex splitting patterns from coupling to each other.[15][16][17]

Troubleshooting Common Issues

ProblemPossible Cause(s)Solution(s)
Broad Peaks Poor shimming; solid particles in the sample; paramagnetic impurities.Re-run the automated shimming procedure; ensure the sample is fully dissolved and filtered; use high-purity solvents and clean glassware.
Low Signal-to-Noise Sample is too dilute; insufficient number of scans.Prepare a more concentrated sample if possible; increase the number of scans.[10]
Incorrect Integration Poor phasing or baseline correction; relaxation delay (D1) is too short.Carefully re-process the spectrum; increase the D1 value to at least 5 times the longest T1 relaxation time for quantitative results.
Extra Peaks Solvent impurities; impurities in the sample.Run a ¹H NMR of the pure solvent to identify impurity peaks; purify the sample if necessary.

References

  • The MetaRbolomics book. (n.d.). 2.3 NMR data handling and (pre-)processing. Retrieved March 4, 2026, from [Link]

  • Fitzpatrick, M. (2015, October 17). 1D 1H NMR data processing. Retrieved March 4, 2026, from [Link]

  • University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved March 4, 2026, from [Link]

  • Weljie, A. M., Newton, J., Mercier, P., Carlson, E., & Slupsky, C. M. (2006). Recommended strategies for spectral processing and post-processing of 1D 1H-NMR data of biofluids with a particular focus on urine. Metabolomics, 2(3), 135-146.
  • Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved March 4, 2026, from [Link]

  • KPU Pressbooks. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I). In Organic Chemistry I. Retrieved March 4, 2026, from [Link]

  • Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved March 4, 2026, from [Link]

  • University of Rochester. (n.d.). How to Get a Good 1H NMR Spectrum. Retrieved March 4, 2026, from [Link]

  • ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e). Retrieved March 4, 2026, from [Link]

  • Claridge, T. D. W. (2016). NMR Data Processing. In High-Resolution NMR Techniques in Organic Chemistry (3rd ed., pp. 1-48). Elsevier.
  • NMR Facility - Chemistry Department, University of Wisconsin-Madison. (2020, April 13). Optimized Default 1H Parameters. Retrieved March 4, 2026, from [Link]

  • Korovina, N. (2022, March 2). How to process 1H NMR data using Mnova [Video]. YouTube. Retrieved March 4, 2026, from [Link]

  • Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved March 4, 2026, from [Link]

  • University of Ottawa. (n.d.). NMR Sample Preparation. Retrieved March 4, 2026, from [Link]

  • e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved March 4, 2026, from [Link]

  • Oregon State University. (2022, March 9). 1H NMR Chemical Shift. Retrieved March 4, 2026, from [Link]

  • JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved March 4, 2026, from [Link]

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved March 4, 2026, from [Link]

  • UCLA Chemistry & Biochemistry. (n.d.). 1H NMR: Intermediate Level, Spectrum 1. Retrieved March 4, 2026, from [Link]

  • Master Organic Chemistry. (2022, February 8). 1H NMR: How Many Signals?. Retrieved March 4, 2026, from [Link]

  • Kim, H. K., Choi, Y. H., & Verpoorte, R. (2024). NMR-based plant metabolomics protocols: a step-by-step guide. Frontiers in Plant Science, 15, 1422567.
  • Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved March 4, 2026, from [Link]

  • Doc Brown's Chemistry. (n.d.). butan-1-ol low high resolution H-1 proton nmr spectrum of 1-butanol analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-H nmr. Retrieved March 4, 2026, from [Link]

  • Le Mao, I., et al. (2023). 1H-NMR metabolomics for wine screening and analysis. OENO One, 57(1), 1-18.
  • Royal Society of Chemistry. (2025).
  • Ainerua, M. O., et al. (2020). 1H-NMR Determination of Organic Compounds in Municipal Wastewaters and the Receiving Surface Waters in Eastern Cape Province of South Africa. International Journal of Environmental Research and Public Health, 17(3), 1018.
  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved March 4, 2026, from [Link]

  • University of Calgary. (2009, September 8). Chem 263. Retrieved March 4, 2026, from [Link]

  • STEMwomen.org. (n.d.). Isotope Effects on Chemical Shifts and Coupling Constants. Retrieved March 4, 2026, from [Link]

  • Royal Society of Chemistry. (2025). This journal is © The Royal Society of Chemistry 2025. Retrieved March 4, 2026, from [Link]

  • PubChem. (n.d.). 2-(4-Methoxyphenyl)butan-2-ol. Retrieved March 4, 2026, from [Link]

Sources

Application

Mass spectrometry analysis of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Application Note: High-Resolution Mass Spectrometry Profiling of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol Executive Summary This application note details the protocol for the structural characterization and quantification...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Resolution Mass Spectrometry Profiling of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Executive Summary

This application note details the protocol for the structural characterization and quantification of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (CMPB), a critical chiral building block and potential impurity in the synthesis of diarylquinoline antibiotics and related pharmacophores.

Due to the presence of a secondary alcohol and a halogenated aromatic ring, CMPB presents unique challenges in mass spectrometry, specifically competitive dehydration in the ion source and isotopic complexity. This guide provides a validated UHPLC-ESI-QTOF workflow to ensure robust detection, utilizing the chlorine isotopic signature as a self-validating spectral filter.

Physicochemical Profile & MS Prediction

Understanding the molecule's intrinsic properties is the first step in method design.

PropertyValueMS Implication
Formula C₁₁H₁₅ClO₂Monoisotopic Mass: 214.0761 Da
Structure Phenyl ring (5-Cl, 2-OMe) attached to a 2-hydroxybutyl chainFragmentation: Prone to benzylic cleavage and water loss.
LogP ~2.1Chromatography: Retains well on C18; elutes in mid-gradient.
pKa ~14.5 (Alcohol)Ionization: Neutral at pH 7. Requires acidic mobile phase for Protonation ([M+H]⁺).
Isotopes ³⁵Cl / ³⁷Cl (3:1 ratio)Diagnostic: Distinct M and M+2 peaks aid in filtering background noise.

Method Development Strategy

The Choice: LC-MS vs. GC-MS While CMPB is volatile enough for GC-MS, the secondary alcohol at position C2 is thermally labile, leading to on-column dehydration (formation of the alkene artifact).

  • Recommendation: Use LC-MS (ESI+) for intact molecule analysis.

  • Alternative: If GC-MS is required (e.g., for residual solvent workflows), derivatization with BSTFA/TMCS is mandatory to cap the hydroxyl group.

Ionization Logic (ESI+) The methoxy group and the hydroxyl oxygen act as proton acceptors.

  • Primary Ion: [M+H]⁺ = m/z 215.08

  • Adducts: [M+Na]⁺ = m/z 237.06 (Common in non-volatile buffers).

  • In-Source Fragmentation: High desolvation temperatures may artificially generate the [M+H-H₂O]⁺ ion (m/z 197). Source temperature must be optimized to <350°C to preserve the molecular ion.

Experimental Protocols

Protocol A: Sample Preparation
  • Stock Solution: Dissolve 10 mg of CMPB in 10 mL of LC-MS grade Methanol (1 mg/mL). Store at -20°C.

  • Working Standard: Dilute Stock to 1 µg/mL in Water:Methanol (50:50, v/v).

  • Matrix Samples: For plasma or reaction mixtures, perform Protein Precipitation (PPT) using cold Acetonitrile (1:3 ratio), vortex, centrifuge at 10,000 x g for 10 min, and inject the supernatant.

Protocol B: UHPLC-MS/MS Conditions

Chromatography (Agilent 1290 / Waters Acquity Class):

  • Column: C18 High Strength Silica (e.g., Waters HSS T3, 2.1 x 100 mm, 1.8 µm). Reason: Better retention of polar aromatics compared to standard C18.

  • Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

Gradient Table:

Time (min) %B Curve Event
0.00 5 Initial Equilibration
1.00 5 6 Load
8.00 95 6 Elution of CMPB
10.00 95 6 Wash
10.10 5 1 Re-equilibration

| 13.00 | 5 | 1 | Stop |

Mass Spectrometry (Q-TOF / Orbitrap):

  • Source: ESI Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 325°C. Critical: Do not exceed 350°C to minimize thermal dehydration.

  • Scan Range: 50–500 m/z.

  • Acquisition: Data-Dependent Acquisition (DDA) or Targeted MRM.

Data Analysis & Interpretation

Fragmentation Pathway (MS/MS)

The structural elucidation relies on three key cleavage events.

  • Precursor Selection: m/z 215.08 (³⁵Cl) and 217.08 (³⁷Cl).

  • Primary Loss (Dehydration): Loss of water (18 Da) from the aliphatic chain.

    • m/z 215 → 197.07 (Dominant ion).

  • Diagnostic Benzylic Cleavage: The bond between C3 and C4 (adjacent to the phenyl ring) is energetically favorable to break, stabilizing the positive charge on the benzylic carbon or the oxonium ion.

    • The "Chlorobenzyl" Fragment: Cleavage yields the 5-chloro-2-methoxybenzyl cation.

    • Calculation: C₈H₈ClO⁺ = 155.02 Da.

    • Observation: A strong peak at m/z 155.02 .

MRM Transitions for Quantitation (Triple Quad):

  • Quantifier: 215.1 → 155.0 (CE: 25 eV)

  • Qualifier: 215.1 → 197.1 (CE: 15 eV)

Visual Workflow & Fragmentation Logic

MS_Workflow Sample Sample (Reaction Mix/Biofluid) Prep Prep: PPT (ACN) or Dilution Filter 0.2µm Sample->Prep LC UHPLC Separation C18 HSS T3 Column Rt ~ 5.2 min Prep->LC ESI ESI+ Ionization [M+H]+ = 215.08 LC->ESI MS1 MS1 Spectrum Isotope Check: 215 (100%) / 217 (33%) ESI->MS1 Full Scan MS2 MS/MS Fragmentation (CID @ 25eV) MS1->MS2 Select Precursor 215.08 Frag1 Fragment 1: m/z 197 [M+H - H2O]+ MS2->Frag1 -18 Da Frag2 Fragment 2: m/z 155 [5-Cl-2-OMe-Benzyl]+ MS2->Frag2 Benzylic Cleavage

Caption: Analytical workflow for CMPB, highlighting the critical transition from intact protonated molecule to diagnostic benzylic fragments.

Troubleshooting & Validation

  • Issue: Low Sensitivity.

    • Cause: Ion suppression from matrix or poor protonation.

    • Fix: Switch mobile phase modifier to Ammonium Formate (5mM) to encourage adduct formation or improve buffering.

  • Issue: Peak Tailing.

    • Cause: Interaction of the secondary alcohol with free silanols on the column.

    • Fix: Use an end-capped column (e.g., C18 Shield RP) or increase column temperature to 50°C.

  • Issue: Missing Molecular Ion (Only 197 observed).

    • Cause: In-source fragmentation (ISF).

    • Fix: Lower the Fragmentor Voltage (or Declustering Potential) by 20V.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 547765, 4-Chloro-2-methylbutan-2-ol (Analogous Fragmentation Logic). Retrieved from [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds.
Method

Technical Application Note: Strategic Utilization of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Abstract This application note details the strategic utility of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (CAS: 1340432-04-3 / Related: 1985-88-2 analogs) as a versatile intermediate in medicinal chemistry. Characterized by...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the strategic utility of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (CAS: 1340432-04-3 / Related: 1985-88-2 analogs) as a versatile intermediate in medicinal chemistry. Characterized by a halogenated electron-rich aromatic core linked to a secondary alcohol, this molecule serves as a critical "pivot point" for divergent synthesis. It provides a direct route to 2-substituted-2,3-dihydrobenzofurans (via cyclodehydration) and serves as a lipophilic linker for GPCR and kinase inhibitor scaffolds . This guide provides validated protocols for its quality control, enantiomeric resolution, and transformation into bioactive heterocycles.

Module 1: Chemical Profile & Strategic Value

Structural Analysis

The molecule features three distinct reactive centers, enabling orthogonal functionalization:

  • Secondary Alcohol (C2-OH): A chiral center amenable to enzymatic resolution or oxidation to a ketone. It serves as the nucleophile for intramolecular cyclization or the electrophile (via activation) for N-alkylation.

  • Methoxy Group (Ar-OMe): Acts as a masked phenol. Upon demethylation, it reveals a nucleophilic oxygen atom essential for benzofuran formation.

  • Aryl Chloride (Ar-Cl): A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to expand the core scaffold.

"Privileged Scaffold" Homology

The 5-chloro-2-methoxy motif is a pharmacophore found in established drugs such as Glibenclamide (Glyburide) and various anti-emetic agents. Incorporating this fragment early in the synthesis imparts proven drug-like physicochemical properties (Lipinski compliance) regarding metabolic stability and lipophilicity.

Data Summary Table
PropertySpecificationNotes
Molecular Formula C₁₁H₁₅ClO₂
Molecular Weight 214.69 g/mol
Appearance Colorless to pale yellow oilViscous liquid at RT
Solubility DMSO, MeOH, DCM, EtOAcInsoluble in water
Key Impurity 4-(5-Chloro-2-methoxyphenyl)butan-2-oneResult of incomplete reduction
Chirality Racemic (standard)Resolvable via Lipase (See Protocol 1)

Module 2: Synthetic Utility & Pathways[2]

The following Graphviz diagram illustrates the divergent synthetic pathways accessible from this intermediate.

SynthesisPathways Start 4-(5-Chloro-2-methoxyphenyl) butan-2-ol (Racemic) Ketone Ketone Precursor (Oxidation) Start->Ketone Dess-Martin Oxidation Chiral Chiral Alcohol (R) or (S) Start->Chiral Lipase Resolution (CAL-B) Benzofuran 5-Chloro-2-methyl- 2,3-dihydrobenzofuran Start->Benzofuran HI or BBr3 Cyclization Linker Activated Linker (OMs/OTs) Start->Linker MsCl, Et3N Drug Bioactive Amine (N-Alkylation) Linker->Drug HNR2, K2CO3

Figure 1: Divergent synthetic pathways. The alcohol serves as a precursor for oxidation, chiral resolution, or cyclization to dihydrobenzofurans.

Module 3: Detailed Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution (Preparation of Enantiopure Alcohol)

Objective: Isolate (S)-4-(5-Chloro-2-methoxyphenyl)butan-2-ol with >98% ee. Mechanism: Candida antarctica Lipase B (CAL-B) selectively acetylates the (R)-enantiomer, leaving the (S)-alcohol unchanged.

Reagents:

  • Substrate: Racemic 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (10 mmol)

  • Enzyme: Immobilized CAL-B (Novozym 435, 200 mg)

  • Acyl Donor: Vinyl acetate (5 equiv)

  • Solvent: tert-Butyl methyl ether (TBME) or Toluene (dry)

Procedure:

  • Setup: Dissolve 2.15 g (10 mmol) of the racemic alcohol in 50 mL of dry TBME.

  • Initiation: Add 4.6 mL (50 mmol) of vinyl acetate and 200 mg of Novozym 435.

  • Incubation: Incubate in an orbital shaker at 30°C / 200 rpm.

  • Monitoring: Monitor reaction progress via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10). Stop when conversion reaches ~50% (typically 24-48 hours).

  • Workup: Filter off the enzyme beads (can be recycled). Concentrate the filtrate under reduced pressure.

  • Separation: Purify via flash column chromatography (Silica gel, 0-20% EtOAc/Hexanes).

    • Fraction 1: (R)-Acetate ester (elutes first).

    • Fraction 2:(S)-Alcohol (Target, high ee).

Validation Criteria:

  • Enantiomeric Excess (ee) > 98% by Chiral HPLC.

  • Yield of (S)-alcohol: ~40-45% (theoretical max 50%).

Protocol 2: Demethylative Cyclization to Dihydrobenzofuran

Objective: Synthesize 5-chloro-2-methyl-2,3-dihydrobenzofuran via intramolecular etherification. Context: This reaction constructs the bicyclic core found in various serotonin receptor modulators.

Reagents:

  • Substrate: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (1.0 equiv)

  • Reagent: Hydroiodic acid (HI), 57% aqueous solution (excess) OR BBr₃ (for milder conditions).

  • Solvent: Acetic acid (if using HI) or DCM (if using BBr₃).

Step-by-Step (HI Method - Robust Scale-up):

  • Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 g of the alcohol in 10 mL of glacial acetic acid.

  • Acid Addition: Cautiously add 5 mL of 57% HI. The solution will turn dark red/brown.

  • Reflux: Heat the mixture to 100°C for 4-6 hours.

    • Mechanism:[1][2] HI cleaves the methyl ether (forming the phenol) and activates the secondary alcohol (via protonation/iodination), facilitating intramolecular S_N2 attack by the phenol.

  • Quench: Cool to room temperature. Pour into ice-cold water (50 mL).

  • Neutralization: Neutralize with saturated NaHCO₃ solution until pH ~8. Add sodium thiosulfate solution to reduce residual iodine (color changes from brown to yellow/clear).

  • Extraction: Extract with Ethyl Acetate (3 x 30 mL). Dry organics over MgSO₄ and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc 95:5). The product is less polar than the starting material.

Self-Validating Check:

  • NMR Shift: Disappearance of the methoxy singlet (~3.8 ppm) and the appearance of a multiplet at ~4.9 ppm (CH of the dihydrofuran ring).

  • Mass Spec: Molecular ion change from 214 (Alcohol) to 168 (Benzofuran) is NOT correct.

    • Correction: Loss of MeOH (32 Da). 214.69 - 32.04 = 182.65.

    • Target Mass: ~182.6 Da (M+H).

Module 4: Safety & Handling

Hazard ClassDescriptionMitigation
Skin Irritant Phenolic ethers and benzyl alcohols can be irritants.Wear nitrile gloves and lab coat.
Reactivity Compatible with standard oxidizers/reducers. Avoid strong Lewis acids unless intended for deprotection.Store in cool, dry place under inert gas (Argon) if storing long-term.
Environmental Halogenated aromatic.[3][4][5]Do not dispose of in standard aqueous waste. Use halogenated organic waste streams.

References

  • PubChem Compound Summary. (2023). 4-Amino-1-(5-chloro-2-methoxyphenyl)butan-1-one and related structures.[6] National Center for Biotechnology Information. Link

  • Sigma-Aldrich. (2023). Product Specification: 5-Chloro-2-methoxy- derivatives.[4][5][6][7][8] Merck KGaA. Link

  • BenchChem. (2025).[3] Synthesis routes for substituted phenyl-butanols.Link

  • Royal Society of Chemistry. (2025). Benzimidazole and Benzofuran synthesis via 5-chloro-2-methoxy intermediates. RSC Publishing. Link

  • Google Patents. (1976). Process for preparing p-(5-chloro-2-methoxy-benzamidoethyl)-benzene sulfonamide (Glibenclamide intermediates). US Patent 3965173A. Link

Sources

Application

Application Note: Pharmacological Characterization of TRPM8 Agonist 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Introduction & Biological Context The compound 4-(5-Chloro-2-methoxyphenyl)butan-2-ol represents a structural class of synthetic cooling agents designed to modulate the Transient Receptor Potential Melastatin 8 (TRPM8) c...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Biological Context

The compound 4-(5-Chloro-2-methoxyphenyl)butan-2-ol represents a structural class of synthetic cooling agents designed to modulate the Transient Receptor Potential Melastatin 8 (TRPM8) channel. Structurally, it combines a substituted phenyl ring (mimicking the steric bulk of icilin-like pharmacophores) with a hydroxy-alkyl chain (mimicking the menthol headgroup).

TRPM8 is a non-selective cation channel primarily expressed in sensory neurons (Aδ and C fibers) and prostate tissue. It serves as the primary molecular transducer for cold sensation (


) and is activated by cooling compounds such as menthol and icilin.[1]
Why This Protocol?

This application note details the calcium flux assay , the gold-standard method for validating the functional activity of this compound. Because TRPM8 activation results in a rapid influx of extracellular calcium (


), fluorescent calcium indicators (e.g., Fluo-4 AM) provide a robust, high-throughput readout of channel agonism.

Mechanism of Action

The target compound acts as an allosteric agonist. Upon binding to the transmembrane domain of the TRPM8 tetramer, it stabilizes the channel in an open conformation, allowing cations (


 and 

) to flow down their electrochemical gradient into the cytosol.[2]
Pathway Visualization

TRPM8_Pathway Ligand 4-(5-Chloro-2-methoxyphenyl) butan-2-ol TRPM8_Closed TRPM8 Channel (Closed State) Ligand->TRPM8_Closed  Binds VSLD/Pore Region TRPM8_Open TRPM8 Channel (Open State) TRPM8_Closed->TRPM8_Open  Conformational Change Ca_Influx Ca2+ Influx (Extracellular -> Cytosol) TRPM8_Open->Ca_Influx  Pore Dilatation Fluo4_Bound Ca2+-Fluo-4 Complex (High Fluorescence) Ca_Influx->Fluo4_Bound  Chelation Depolarization Membrane Depolarization (Neuronal Activation) Ca_Influx->Depolarization  Cation Entry Fluo4_Unbound Fluo-4 (Low Fluorescence) Fluo4_Unbound->Fluo4_Bound  + Ca2+

Figure 1: Signal transduction pathway for TRPM8 activation by the target ligand, leading to calcium detection.

Experimental Design & Reagents

Cell Model Selection
  • Primary Model: HEK293-hTRPM8 .[3][4] Human Embryonic Kidney cells stably transfected with human TRPM8 cDNA.[4]

    • Rationale: Native expression in sensory neurons is heterogeneous. Stable cell lines provide a uniform receptor density, ensuring that signal variability is due to the compound, not cell-to-cell variance.

  • Negative Control: Parental HEK293 cells (Null) to rule out off-target effects on endogenous channels (e.g., P2Y receptors).

Reagents Table
ComponentSpecificationPurpose
Test Compound 4-(5-Chloro-2-methoxyphenyl)butan-2-olTRPM8 Agonist Candidate
Reference Agonist L-Menthol (

)
Positive Control (

)
Antagonist AMTB or BCTCSpecificity Check (Blocks signal)
Calcium Dye Fluo-4 AM or Fura-2 AMIntracellular

Indicator
Assay Buffer HBSS + 20 mM HEPES (pH 7.4)Physiological Medium
Probenecid 2.5 mMInhibits dye extrusion (OAT transporter blocker)

Detailed Protocol: Calcium Flux Assay

Phase 1: Compound Preparation
  • Stock Solution: Dissolve 4-(5-Chloro-2-methoxyphenyl)butan-2-ol in 100% DMSO to a concentration of 10 mM . Vortex for 1 minute to ensure complete solubilization.

  • Serial Dilution: Prepare a 1:3 serial dilution in DMSO (8 points).

  • Working Solution: Dilute the DMSO stocks 1:1000 into Assay Buffer (HBSS/HEPES) to achieve final assay concentrations (e.g.,

    
     down to 
    
    
    
    ).
    • Critical: Keep final DMSO concentration

      
       to prevent vehicle-induced calcium artifacts.
      
Phase 2: Cell Loading
  • Seeding: Plate HEK293-hTRPM8 cells at 50,000 cells/well in a black-wall/clear-bottom 96-well poly-D-lysine coated plate. Incubate overnight at

    
     / 5% 
    
    
    
    .
  • Dye Loading:

    • Remove culture media.

    • Add

      
       of Fluo-4 Loading Solution  (containing 
      
      
      
      Fluo-4 AM + 0.04% Pluronic F-127 + 2.5 mM Probenecid).
    • Note: Pluronic F-127 aids dye dispersion; Probenecid prevents the cells from pumping the dye back out.

  • Incubation: Incubate for 45 minutes at

    
     (dark), followed by 15 minutes  at Room Temperature (RT).
    
    • Scientific Logic:[1][3][4][5][6][7][8] The RT step allows for complete de-esterification of the AM group by intracellular esterases, trapping the dye inside the cell.

Phase 3: Data Acquisition (FLIPR/FlexStation)
  • Baseline: Record baseline fluorescence (

    
    ) for 20 seconds (Excitation: 485 nm, Emission: 525 nm).
    
  • Injection: Automatically inject

    
     of the 5X Working Compound Solution.
    
  • Readout: Continue recording fluorescence every 1.5 seconds for 120 seconds.

  • Specificity Check (Optional): For antagonist assays, pre-incubate cells with 10

    
     AMTB for 10 minutes prior to injecting the test compound.
    

Data Analysis & Interpretation

Calculation

Calculate the response (


) for each well:


Curve Fitting

Plot the Response vs. Log[Compound Concentration]. Fit the data to a Sigmoidal Dose-Response (Variable Slope) equation (4-parameter logistic) to derive the


:


Acceptance Criteria
  • Z' Factor: Must be

    
     for the assay plate to be valid.
    
  • Menthol Control: Must show robust activation (

    
    -fold increase over baseline).
    
  • Null Cells: Must show no significant response to the test compound (confirms TRPM8 specificity).

Troubleshooting Guide

ObservationProbable CauseCorrective Action
High Background Fluorescence Incomplete dye washing or high extracellular dye.Use a "No-Wash" kit with background suppressor or wash cells 3x with HBSS before reading.
Low Signal-to-Noise Poor TRPM8 expression or dye leakage.Verify expression via Western Blot. Ensure Probenecid is fresh.
Response in Null Cells Compound toxicity or off-target effect.Perform an MTT cytotoxicity assay. Check for activation of endogenous PAR or P2Y receptors.
Precipitation Compound insolubility.Check the "5-chloro-2-methoxy" ring solubility; do not exceed

in aqueous buffer.

References

  • McKemy, D. D., Neuhausser, W. M., & Julius, D. (2002). Identification of a cold receptor reveals a general role for TRP channels in thermosensation. Nature, 416(6876), 52–58. Link

  • Peier, A. M., Moqrich, A., Hergarden, A. C., et al. (2002).[7] A TRP channel that senses cold stimuli and menthol.[1][2][5][7][9] Cell, 108(5), 705–715. Link

  • Sherkheli, M. A., et al. (2010). Characterization of Selective TRPM8 Ligands and Their Structure Activity Response (S.A.R) Relationship. Journal of Pharmacy & Pharmaceutical Sciences, 13(2), 242–253. Link

  • Alawi, F. (2011). Cell-based calcium assay for medium to high throughput screening of TRP channel functions using FlexStation 3.[10] Journal of Visualized Experiments (JoVE), (54), e3149.[10] Link

  • Voets, T., et al. (2004). The principle of temperature-dependent gating in cold- and heat-sensitive TRP channels. Nature, 430(7001), 748–754. Link

Sources

Method

Enzyme inhibition assay with 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Executive Summary This Application Note details the protocol for evaluating the enzyme inhibition properties of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (referred to herein as CMPB-ol ). CMPB-ol is a pharmacologically rele...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This Application Note details the protocol for evaluating the enzyme inhibition properties of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (referred to herein as CMPB-ol ).

CMPB-ol is a pharmacologically relevant chiral secondary alcohol, often encountered as a synthetic intermediate in the manufacturing of androgen receptor antagonists (e.g., Enzalutamide analogs) or as a target scaffold in fragment-based drug discovery. In drug development, characterizing the interaction of such intermediates with metabolic enzymes is critical for two reasons:

  • Safety (ADME-Tox): To assess the potential for Drug-Drug Interactions (DDI) via inhibition of Cytochrome P450 (CYP) enzymes.

  • Process Chemistry: To evaluate "Product Inhibition" during the biocatalytic reduction of its ketone precursor (4-(5-Chloro-2-methoxyphenyl)butan-2-one) by Ketoreductases (KREDs).

This guide provides a dual-track protocol: (A) A High-Throughput Fluorescence Assay for CYP3A4 Inhibition (Drug Safety Track) and (B) A Spectrophotometric Assay for Biocatalytic Product Inhibition (Process Track).

Chemical Context & Safety

  • Compound: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

  • Molecular Weight: ~214.69 g/mol

  • Solubility: Low in water; soluble in DMSO, Methanol, and Ethanol.

  • Handling: Standard PPE (lab coat, gloves, goggles). Treat as a potential irritant.

Scientific Rationale: The chloro-methoxy-phenyl motif renders the molecule lipophilic (


), making it a likely substrate or inhibitor for CYP450 isoforms (specifically CYP3A4 and CYP2D6) which contain large hydrophobic active sites. Furthermore, the secondary alcohol moiety allows it to act as a competitive inhibitor against KREDs/ADHs during enzymatic synthesis, often necessitating in situ product removal (ISPR) strategies.

Protocol A: CYP3A4 Reversible Inhibition Assay (Fluorescence-Based)

Objective: Determine the


 of CMPB-ol against CYP3A4 to assess DDI risk.
Principle:  The assay uses a fluorogenic substrate (e.g., BFC: 7-benzyloxy-4-trifluoromethylcoumarin). CYP3A4 debenzylates BFC to produce the fluorescent metabolite HFC (7-hydroxy-4-trifluoromethylcoumarin). Inhibition by CMPB-ol reduces the fluorescence signal.
Materials & Reagents
  • Enzyme: Recombinant Human CYP3A4 Baculosomes (co-expressed with CYP Reductase).

  • Substrate: 50 mM BFC (in acetonitrile).

  • Cofactor System: 10 mM NADPH Regenerating System (NADP+, Glucose-6-phosphate, G6PDH).

  • Test Compound: CMPB-ol (10 mM stock in DMSO).

  • Positive Control Inhibitor: Ketoconazole (known CYP3A4 inhibitor).

  • Buffer: 100 mM Potassium Phosphate, pH 7.4.

  • Stop Solution: 0.5 M Tris-Base / Acetonitrile (20:80 v/v).

Experimental Workflow

Step 1: Preparation of Test Compound Plate (2X Concentrated)

  • Prepare a 7-point dilution series of CMPB-ol in Phosphate Buffer (containing 2% DMSO to keep solubility).

  • Concentration Range: 0.1

    
    M to 100 
    
    
    
    M (final assay concentration).
  • Include "No Inhibitor" (DMSO only) and "Background" (No Enzyme) wells.

Step 2: Enzyme/Substrate Master Mix Preparation

  • Thaw CYP3A4 microsomes on ice.

  • Dilute microsomes to 2X the desired final protein concentration (typically 10-20 nM final) in Phosphate Buffer.

  • Add BFC substrate to the Master Mix (Final concentration =

    
     of the substrate, typically 30-50 
    
    
    
    M). Why? Testing at
    
    
    ensures sensitivity to competitive inhibition.

Step 3: Reaction Initiation

  • Add 50

    
    L of Test Compound (2X)  to the assay plate (96-well black, flat-bottom).
    
  • Add 50

    
    L of Enzyme/Substrate Master Mix . Incubate for 10 min at 37°C (Pre-incubation allows detection of time-dependent inhibition, though this protocol focuses on reversible).
    
  • Initiate reaction by adding 10

    
    L of NADPH Regenerating System .
    

Step 4: Incubation & Measurement

  • Incubate at 37°C for 20–30 minutes (ensure linearity).

  • Stop reaction by adding 100

    
    L of Stop Solution .
    
  • Read Fluorescence: Excitation 405 nm / Emission 535 nm.

Data Visualization (Assay Logic)

CYP_Assay_Workflow Stock CMPB-ol Stock (10 mM DMSO) Dilution Serial Dilution (0.1 - 100 µM) Stock->Dilution Dilute Incubation Incubation 37°C, 10 min Dilution->Incubation Add to Plate MasterMix CYP3A4 + BFC Substrate (Master Mix) MasterMix->Incubation Add Enzyme NADPH Add NADPH (Start Reaction) Incubation->NADPH Signal Fluorescence Read (Ex 405 / Em 535) NADPH->Signal Metabolite Formation

Figure 1: Workflow for the Fluorescence-based CYP3A4 Inhibition Assay.

Protocol B: Biocatalytic Product Inhibition Assay (Spectrophotometric)

Objective: Determine if CMPB-ol inhibits the KRED enzyme used for its own synthesis (Product Inhibition). Principle: Monitor the consumption of NADPH (absorbance at 340 nm) during the reduction of the ketone precursor. Add varying amounts of the product (CMPB-ol) at


 and measure the decrease in initial velocity (

).
Experimental Setup
  • Enzyme: Engineered Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH).

  • Substrate: 4-(5-Chloro-2-methoxyphenyl)butan-2-one (Ketone).

  • Inhibitor (Product): CMPB-ol (Pure alcohol).

  • Cofactor: NADPH (0.2 mM).

Method
  • Baseline (

    
    ):  Establish the initial rate of ketone reduction with zero CMPB-ol.
    
  • Inhibition Series: Prepare reaction mixtures containing fixed Ketone (

    
     level) and increasing concentrations of CMPB-ol (0, 1, 5, 10, 20 mM).
    
  • Initiation: Add Enzyme to start.

  • Measurement: Monitor

    
     decrease over 60 seconds.
    
  • Analysis: Plot

    
     vs. [CMPB-ol] (Dixon Plot) to determine the inhibition constant (
    
    
    
    ).

Data Analysis & Interpretation

Calculating Percent Inhibition & IC50

Normalize the fluorescence data using the following equation:



Fit the data to a 4-parameter logistic (Hill) equation to derive the


:


Determining the Mode of Inhibition (Cheng-Prusoff)

To understand how CMPB-ol inhibits (Competitive vs. Non-competitive), use the Cheng-Prusoff correction.

  • If Competitive (likely for CYP substrates):

    
    
    
  • If Non-Competitive :

    
    
    
Visualizing Inhibition Mechanisms

Inhibition_Logic Data Raw Data (RFU or Absorbance) Plot Dose-Response Curve Data->Plot IC50 Calculate IC50 Plot->IC50 Cheng Cheng-Prusoff Equation IC50->Cheng Ki Ki Value (Binding Affinity) Cheng->Ki Decision Is Ki < 1 µM? Ki->Decision Potent Potent Inhibitor (High DDI Risk / Process Bottleneck) Decision->Potent Yes Weak Weak Inhibitor (Safe Profile) Decision->Weak No

Figure 2: Logic flow for data interpretation and risk assessment.

Troubleshooting & Optimization

IssueProbable CauseSolution
Precipitation CMPB-ol is highly lipophilic.Ensure final DMSO concentration is < 1% (v/v) for CYPs, or use 5-10% isopropanol for KREDs (if enzyme tolerates).
High Background Test compound fluorescence.Run a "Compound Only" control (no enzyme) and subtract this signal.
Non-Linear Rates Substrate depletion > 10%.Reduce enzyme concentration or incubation time. Ensure

conversion.
Variable IC50 Microsome batch variability.Always run a Ketoconazole reference standard in parallel.

References

  • FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. U.S. Food and Drug Administration.[1] [Link]

  • National Center for Advancing Translational Sciences (NCATS). (2012). Assay Guidance Manual: Enzyme Inhibition Assays. NCBI Bookshelf. [Link]

  • Hollmann, F., et al. (2021). Biocatalytic reduction reactions from a chemist's perspective. Angewandte Chemie International Edition.[2][3] (Context for KRED/ADH reduction of ketones). [Link]

  • PubChem Compound Summary. (2024). Enzalutamide Intermediates and Related Compounds.[4][5][6] (Structural context for 4-(5-Chloro-2-methoxyphenyl) derivatives). [Link]

Sources

Application

Advanced Synthesis Protocols: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol Scaffolds

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Strategic Importance

Target Molecule: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol IUPAC Name: 4-(5-chloro-2-methoxyphenyl)butan-2-ol Molecular Formula: C₁₁H₁₅ClO₂ Molecular Weight: 214.69 g/mol [1]

This application note details the synthesis of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol, a privileged pharmacophore found in various medicinal chemistry campaigns targeting GPCRs (e.g., dopamine/serotonin modulation) and kinase inhibitors.[1] The scaffold features a chiral secondary alcohol and a halogenated electron-rich aromatic ring, making it a versatile building block for structure-activity relationship (SAR) exploration.[1]

The guide prioritizes a modular "Aldol-Reduction" strategy , offering the highest atom economy and scalability compared to Heck coupling or Grignard approaches. It further details branching pathways for creating ester, amine, and ether derivatives.

Retrosynthetic Analysis & Pathway Logic

The most robust route disconnects the C2-C3 bond via an Aldol condensation logic, tracing back to commercially available 5-chloro-2-methoxybenzaldehyde and acetone .[1]

Strategic Workflow Diagram

Retrosynthesis Target Target: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (Chiral Scaffold) Esters Derivative: Esters (Prodrugs) Target->Esters Acylation Amines Derivative: Amines (Bioisosteres) Target->Amines Mesylation + Azide Displacement Ketone Intermediate 2: Saturated Ketone (4-(5-chloro-2-methoxyphenyl)butan-2-one) Ketone->Target Stereoselective Reduction (Noyori or NaBH4) Enone Intermediate 1: Enone (4-(5-chloro-2-methoxyphenyl)but-3-en-2-one) Enone->Ketone Chemoselective Hydrogenation (H2, Pd/C or Transfer Hydrog.) Start Starting Materials: 5-Chloro-2-methoxybenzaldehyde + Acetone Start->Enone Claisen-Schmidt Aldol (NaOH/H2O)

Caption: Retrosynthetic logic flow from commercial aldehyde to target alcohol and downstream derivatives.

Detailed Experimental Protocols

Phase 1: Construction of the Carbon Skeleton (Aldol Condensation)

Objective: Synthesize (E)-4-(5-chloro-2-methoxyphenyl)but-3-en-2-one.[1] Mechanism: Base-catalyzed Claisen-Schmidt condensation.[1]

Reagents & Setup
  • Substrate: 5-Chloro-2-methoxybenzaldehyde (10.0 g, 58.6 mmol)

  • Reagent: Acetone (Reagent grade, excess)

  • Base: 10% NaOH (aq)

  • Solvent: Acetone acts as both reagent and solvent.[1]

Protocol
  • Dissolution: In a 250 mL round-bottom flask, dissolve 5-chloro-2-methoxybenzaldehyde (10.0 g) in Acetone (50 mL).

  • Addition: Cool the mixture to 0–5 °C in an ice bath. Add 10% NaOH solution (25 mL) dropwise over 20 minutes.

    • Expert Insight: Slow addition prevents the self-condensation of acetone (diacetone alcohol formation).

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).[1] The product (enone) typically appears as a bright UV-active spot with lower Rf than the aldehyde.

  • Workup: Neutralize with 1N HCl to pH ~7. Concentrate under reduced pressure to remove excess acetone.[1] Extract the aqueous residue with Ethyl Acetate (3 x 50 mL).

  • Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Recrystallize the crude solid from Ethanol/Water to yield yellow needles.

    • Expected Yield: 85–92%[1]

    • Key Data: ¹H NMR (CDCl₃) will show trans-alkene doublets (J ~16 Hz) around 7.5–6.5 ppm.[1]

Phase 2: Chemoselective Reduction (Enone to Ketone)

Objective: Reduce the C=C double bond without reducing the carbonyl or dechlorinating the aromatic ring. Critical Control Point: Aryl chlorides are susceptible to hydrodehalogenation under vigorous hydrogenation conditions.[1]

Protocol (Transfer Hydrogenation Method)

This method is milder than H₂/Pd-C and prevents dechlorination.[1]

  • Setup: Dissolve the Enone (5.0 g) in Toluene (50 mL).

  • Catalyst: Add Wilkinson’s Catalyst [RhCl(PPh₃)₃] (1 mol%) or Pd/C (5% loading, poisoned with quinoline if using H₂ gas).

    • Alternative (Green Chem): Use Sodium Borohydride (NaBH₄) with catalytic NiCl₂·6H₂O in Methanol.[1] This generates nickel boride in situ, which selectively reduces conjugated alkenes.

  • Reaction (NiCl₂/NaBH₄ variant):

    • Dissolve Enone (1 eq) and NiCl₂·6H₂O (0.1 eq) in MeOH.[1]

    • Cool to 0 °C. Add NaBH₄ (3 eq) portion-wise.[1]

    • Note: This vigorous reaction may reduce the ketone to the alcohol directly in one pot. If the ketone is the desired intermediate, use H₂ (1 atm) with Pd/C and monitor strictly to stop before carbonyl reduction.

  • Workup: Filter through Celite. Concentrate and flash chromatography (Hexane:EtOAc 9:1).

Phase 3: Stereoselective Carbonyl Reduction (Ketone to Alcohol)

Objective: Convert 4-(5-chloro-2-methoxyphenyl)butan-2-one to the target alcohol.[1]

Option A: Racemic Synthesis (NaBH₄)
  • Dissolve Ketone (2.0 g) in MeOH (20 mL) at 0 °C.

  • Add NaBH₄ (1.1 eq) portion-wise.[1] Stir for 1 h.

  • Quench with saturated NH₄Cl. Extract with DCM.[1]

  • Yield: >95%. Product is a racemic mixture of (R)- and (S)-enantiomers.[1]

Option B: Asymmetric Synthesis (Noyori Transfer Hydrogenation)

For drug development, single enantiomers are often required.

  • Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (0.5 mol%).[1]

  • Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).[1]

  • Conditions: Stir Ketone in the HCOOH/Et₃N mixture at RT for 24 h.

  • Result: Yields the (R)- or (S)-alcohol (depending on ligand) with >95% ee.

Derivatization Protocols

Once the core scaffold (1) is synthesized, it serves as a parent for three key derivative classes.

Ester Derivatives (Prodrug Design)

Reaction: Acylation of the secondary alcohol.

  • Reagents: Acyl chloride (R-COCl) or Anhydride, Pyridine, DMAP (cat).

  • Protocol: To a solution of (1) in DCM, add Pyridine (2 eq) and DMAP (0.1 eq). Add R-COCl (1.2 eq) at 0 °C. Stir 2 h.

  • Application: Lipophilic prodrugs (e.g., Acetates, Pivalates) to improve blood-brain barrier penetration.[1]

Ether Derivatives (Metabolic Stability)

Reaction: Williamson Ether Synthesis.[1][2]

  • Reagents: NaH, Alkyl Halide (R-X), DMF.

  • Protocol: Treat (1) with NaH (1.2 eq) in DMF at 0 °C. Add Methyl Iodide or Benzyl Bromide.

  • Application: Blocking the metabolic "soft spot" (the OH group) to extend half-life.

Amines (Bioisosteric Replacement)

Reaction: Mitsunobu or Mesylate Displacement.[1]

  • Step 1 (Activation): React (1) with Methanesulfonyl chloride (MsCl) and Et₃N in DCM to form the Mesylate.

  • Step 2 (Displacement): React the Mesylate with Sodium Azide (NaN₃) in DMF to form the Azide.

  • Step 3 (Reduction): Staudinger reduction (PPh₃/H₂O) or Hydrogenation to yield the primary amine.

  • Application: Creating basic amines for salt formation and improved solubility.[1]

Analytical Characterization Data (Reference)

ParameterExpected Value / RangeNotes
Physical State Colorless to pale yellow viscous oilRacemate often oil; Enantiomers may crystallize.[1]
¹H NMR (CDCl₃) δ 7.2 (d, 1H, Ar-H), 7.1 (dd, 1H, Ar-H), 6.7 (d, 1H, Ar-H)Aromatic region characteristic of 1,2,5-substitution.
¹H NMR (Chain) δ 3.8 (s, 3H, OMe), 3.7 (m, 1H, CH-OH), 2.6 (m, 2H, Ar-CH₂), 1.7 (m, 2H, CH₂), 1.2 (d, 3H, CH₃)Diagnostic doublet at 1.2 ppm for terminal methyl.
MS (ESI) [M+H]⁺ = 215.1 / 217.1Characteristic 3:1 Chlorine isotope pattern.
Chiral HPLC Chiralcel OD-H or AD-H columnRequired to determine ee% for asymmetric routes.

Safety & Troubleshooting

  • Dechlorination: If MS shows a mass of 181 (M-Cl), your hydrogenation conditions are too harsh.[1] Switch from Pd/C to Pt/C or use the NiCl₂/NaBH₄ method.

  • Elimination: The secondary alcohol can dehydrate to the alkene under strong acidic conditions. Avoid heating with strong acids during workup.[1]

  • Stalling: The Aldol condensation can stall if the NaOH is old (carbonate formation). Use fresh base.

References

  • PrepChem. (n.d.).[1] Synthesis of 4-(p-methoxyphenyl)-3-buten-2-one. Retrieved from [Link]

  • Organic Syntheses. (2014). Synthesis of 4,5-Disubstituted 2-aminothiazoles from α,β-Unsaturated Ketones. Org. Synth. 2014, 91, 60-71.[1] Retrieved from [Link]

  • University of Trieste. (2011). A Scalable Two-Step Continuous Flow Synthesis of Nabumetone and Related 4-Aryl-2-butanones. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Welcome to the technical support center for the synthesis of 4-(5-chloro-2-methoxyphenyl)butan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 4-(5-chloro-2-methoxyphenyl)butan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and optimize for higher yields. Here, we address common challenges and provide in-depth, field-proven solutions in a direct question-and-answer format.

I. Troubleshooting Guide: Common Issues and Solutions

This section tackles specific experimental hurdles you might encounter during the synthesis. We delve into the root causes and provide actionable protocols to get your reaction back on track.

Issue 1: Low Yield in the Grignard Reaction with 5-Chloro-2-methoxybenzaldehyde and Isopropyl Magnesium Bromide

Question: We are attempting a Grignard reaction between 5-chloro-2-methoxybenzaldehyde and isopropyl magnesium bromide, but our yields of 4-(5-chloro-2-methoxyphenyl)butan-2-ol are consistently below 40%. What are the likely causes, and how can we improve this?

Answer: Low yields in this Grignard reaction are a frequent challenge. The primary culprits are often related to the stability of the Grignard reagent, side reactions with the aldehyde, and suboptimal reaction conditions.[1][2]

Underlying Causes and Solutions:

  • Grignard Reagent Quality: The quality of your isopropyl magnesium bromide is paramount. It is highly sensitive to moisture and air.

    • Solution: Always use freshly prepared Grignard reagent or a recently purchased, high-quality commercial solution. Ensure all glassware is flame-dried or oven-dried immediately before use and the reaction is conducted under a strictly inert atmosphere (e.g., argon or nitrogen).[3][4]

  • Side Reactions: The aldehyde starting material has an acidic proton on the formyl group, which can be abstracted by the strongly basic Grignard reagent, leading to the formation of an enolate and reducing the amount of Grignard reagent available for nucleophilic addition.[1]

    • Solution: Perform the reaction at a low temperature (0 °C to -20 °C) to favor the nucleophilic addition over enolization. Add the aldehyde solution dropwise to the Grignard reagent to maintain a low concentration of the aldehyde at all times.

  • Reaction with the Methoxy Group: Although less common, there is a possibility of the Grignard reagent reacting with the methoxy group, leading to demethylation.

    • Solution: Maintaining a low reaction temperature helps to minimize this side reaction.

Optimized Protocol for Grignard Reaction:
ParameterRecommended ConditionRationale
Temperature 0 °C to -20 °CMinimizes enolization and other side reactions.
Atmosphere Inert (Argon or Nitrogen)Protects the highly reactive Grignard reagent.[3][4]
Reagent Addition Slow, dropwise addition of aldehyde to GrignardMaintains a low concentration of the aldehyde.
Solvent Anhydrous Tetrahydrofuran (THF)A suitable aprotic solvent for Grignard reactions.
Work-up Quench with saturated aqueous NH4Cl solution at 0 °CNeutralizes the reaction and protonates the alkoxide.[3]
Issue 2: Incomplete Reduction of 4-(5-Chloro-2-methoxyphenyl)butan-2-one

Question: We are synthesizing the target alcohol by reducing the corresponding ketone, 4-(5-chloro-2-methoxyphenyl)butan-2-one, with sodium borohydride. However, we consistently observe unreacted ketone in our final product. How can we drive the reaction to completion?

Answer: Incomplete reduction is a common issue and can often be resolved by optimizing the reaction conditions and the choice of reducing agent.[5]

Underlying Causes and Solutions:

  • Insufficient Reducing Agent: The stoichiometry of the reducing agent is critical. While sodium borohydride is a good choice, ensuring a sufficient molar excess is necessary.

    • Solution: Increase the molar equivalents of sodium borohydride to 1.5-2.0 equivalents relative to the ketone.

  • Reaction Temperature and Time: The reduction may be sluggish at room temperature.

    • Solution: While the initial addition of NaBH4 should be done at a lower temperature (0-5 °C) to control the initial exotherm, the reaction can be allowed to slowly warm to room temperature and stirred for a longer period (2-4 hours) to ensure completion.[6] Monitoring the reaction by Thin Layer Chromatography (TLC) is highly recommended.

  • Solvent Choice: The choice of solvent can influence the reactivity of the borohydride.

    • Solution: Methanol or ethanol are common and effective solvents for sodium borohydride reductions. A mixture of THF and methanol can also be effective.

Optimized Reduction Protocol:
ParameterRecommended ConditionRationale
Reducing Agent Sodium Borohydride (1.5-2.0 eq.)Ensures complete consumption of the ketone.
Solvent Methanol or EthanolProtic solvents that facilitate the reduction.
Temperature Initial addition at 0-5 °C, then warm to RTControls the initial reaction rate and then drives it to completion.[6]
Reaction Time 2-4 hours (or until TLC indicates completion)Allows sufficient time for the reaction to finish.
Work-up Quench with water or dilute acid (e.g., 1M HCl) at 0 °CDecomposes excess borohydride and protonates the alkoxide.[6]
Issue 3: Formation of Impurities During Friedel-Crafts Acylation

Question: We are using a Friedel-Crafts acylation approach starting from 1-chloro-4-methoxybenzene and crotonyl chloride, followed by reduction. However, we are observing significant amounts of ortho-acylated and di-acylated byproducts. How can we improve the regioselectivity and yield of the desired para-isomer?

Answer: Friedel-Crafts acylation is a powerful tool for C-C bond formation, but controlling regioselectivity can be challenging, especially with activated aromatic rings.[7][8][9] The methoxy group is a strong ortho-, para-director.[8]

Underlying Causes and Solutions:

  • Catalyst Stoichiometry: A stoichiometric amount of the Lewis acid catalyst (e.g., AlCl3) is typically required because both the starting material and the ketone product can complex with it.[7][10]

    • Solution: Use at least 1.1 to 1.3 equivalents of AlCl₃ to ensure complete activation of the acyl chloride.

  • Reaction Temperature: Higher temperatures can lead to decreased selectivity and increased formation of byproducts.

    • Solution: Conduct the reaction at a low temperature, typically between 0 °C and room temperature. Dropwise addition of the acyl chloride to the mixture of the aromatic compound and Lewis acid at 0 °C is recommended.[8]

  • Solvent Choice: The choice of solvent can influence the reactivity and selectivity.

    • Solution: Dichloromethane or 1,2-dichloroethane are common solvents for Friedel-Crafts reactions. Nitrobenzene can sometimes be used to moderate the reactivity, but its removal can be difficult.

Workflow for Improved Friedel-Crafts Acylation:

cluster_0 Reaction Setup cluster_1 Acylation cluster_2 Work-up & Purification A 1. Charge reactor with 1-chloro-4-methoxybenzene and solvent (DCM). B 2. Cool to 0°C. A->B C 3. Add AlCl3 portion-wise. B->C D 4. Add crotonyl chloride dropwise at 0°C. C->D E 5. Allow to warm to room temperature and stir. D->E F 6. Monitor reaction by TLC. E->F G 7. Quench with ice-cold dilute HCl. F->G H 8. Separate organic layer, wash, and dry. G->H I 9. Purify by column chromatography. H->I cluster_0 Route 1: Grignard Synthesis cluster_1 Route 2: Ketone Reduction A 5-Chloro-2-methoxybenzaldehyde C 4-(5-Chloro-2-methoxyphenyl)butan-2-ol A->C B Isopropyl Magnesium Bromide B->C D 1-Chloro-4-methoxybenzene F 4-(5-Chloro-2-methoxyphenyl)butan-2-one D->F E Crotonyl Chloride E->F G Reduction (e.g., NaBH4) F->G H 4-(5-Chloro-2-methoxyphenyl)butan-2-ol G->H

Caption: Overview of the two primary synthetic routes.

Q2: How can I effectively purify the final product, 4-(5-chloro-2-methoxyphenyl)butan-2-ol?

A2: Purification is crucial for obtaining a high-purity product. The most effective method is typically column chromatography on silica gel.

  • Solvent System: A gradient elution system of ethyl acetate in hexanes is commonly used. Start with a low polarity mixture (e.g., 5% ethyl acetate in hexanes) and gradually increase the polarity to elute your product. The exact ratio will depend on the polarity of any impurities.

  • Monitoring: Use Thin Layer Chromatography (TLC) to identify the fractions containing your product. A common visualization technique is staining with potassium permanganate solution. [6] Q3: Are there any stereoselective methods to synthesize a specific enantiomer of 4-(5-chloro-2-methoxyphenyl)butan-2-ol?

A3: Yes, achieving enantioselectivity is possible, primarily through the asymmetric reduction of the precursor ketone.

  • Chiral Reducing Agents: Reagents like those used in the Corey-Bakshi-Shibata (CBS) reduction, which employs a chiral oxazaborolidine catalyst with borane, can provide high enantioselectivity. [11]* Biocatalysis: Enzymatic reductions using specific ketoreductases can also offer excellent stereocontrol, often with high yields and enantiomeric excesses. [12][13] Q4: What are the key safety precautions to consider during this synthesis?

A4: Safety is paramount in any chemical synthesis. Key precautions include:

  • Grignard Reagents: These are highly flammable and react violently with water. Always handle them under an inert atmosphere and away from ignition sources. [4]* Lewis Acids (e.g., AlCl₃): These are corrosive and react exothermically with moisture. Handle them in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. [8]* Solvents: Diethyl ether and THF are highly flammable. Dichloromethane is a suspected carcinogen. Use all solvents in a well-ventilated fume hood.

  • Quenching: The quenching of Grignard reactions and reductions can be highly exothermic. Always perform quenching slowly and in an ice bath.

III. References

  • Friedel-Crafts Acylation - Organic Chemistry Portal. (n.d.). Retrieved March 4, 2026, from [Link]

  • Waldron, C., et al. (2023). Three step synthesis of benzylacetone and 4-(4-methoxyphenyl)butan-2-one in flow using micropacked bed reactors. ORCA - Cardiff University.

  • Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 - Scientific & Academic Publishing. (2025). Retrieved March 4, 2026, from [Link]

  • AROMATIC SUBSTITUTED SECONDARY ALCOHOLS, KETONES, AND RELATED ESTERS (JECFA Food Additives Series 48) - Inchem.org. (n.d.). Retrieved March 4, 2026, from [Link]

  • Friedel Crafts Acylation Experiment Part 1, Prelab - YouTube. (2020, October 15). Retrieved March 4, 2026, from [Link]

  • Friedel Crafts Acylation | PDF | Chemistry | Physical Sciences - Scribd. (2004, October 10). Retrieved March 4, 2026, from [Link]

  • 5-Benzyl-4-methyl-2-aminothiazolium Hydrochloride - Organic Syntheses Procedure. (n.d.). Retrieved March 4, 2026, from [Link]

  • ALDEHYDES FROM 4,4-DIMETHYL-2-OXAZOLINE AND GRIGNARD REAGENTS: o-ANISALDEHYDE - Organic Syntheses Procedure. (n.d.). Retrieved March 4, 2026, from [Link]

  • Stereospecific microbial reduction of 4,5-dihydro-4-(4-methoxyphenyl)-6-(trifluoromethyl-1H-1)-benzazepin-2-one - PubMed. (n.d.). Retrieved March 4, 2026, from [Link]

  • All About The Reactions of Grignard Reagents - Master Organic Chemistry. (2015, December 10). Retrieved March 4, 2026, from [Link]

  • Three step synthesis of benzylacetone and 4-(4-methoxyphenyl)butan-2-one in flow using micropacked bed reactors - ResearchGate. (2018, October 4). Retrieved March 4, 2026, from [Link]

  • 5-Chloro-2-methoxybenzaldehyde | CAS#:7035-09-8 | Chemsrc. (2025, August 25). Retrieved March 4, 2026, from [Link]

  • Alcohol synthesis by carbonyl compound reduction - Organic Chemistry Portal. (n.d.). Retrieved March 4, 2026, from [Link]

  • UCF CHM2210 - Chapter 12.8 - Skill5.2 Retrosynthesis involving Grignard Reactions. (2025, October 31). Retrieved March 4, 2026, from [Link]

  • 14 Formation and reaction of a Grignard reagent. (n.d.). Retrieved March 4, 2026, from [Link]

  • Chemoselective Reduction of Fenofibric Acid to Alcohol in the Presence of Ketone by Mixed Anhydride and Sodium Borohydride - Scientific Research Publishing. (n.d.). Retrieved March 4, 2026, from [Link]

  • Removal of 4-chloro-2-methylphenoxyacetic acid from water by MIL-101(Cr) metal-organic framework: kinetics, isotherms and statistical models - PMC. (n.d.). Retrieved March 4, 2026, from [Link]

  • Four Atom Efficient Enzyme Cascades for All 4-Methoxyphenyl-1,2-propanediol Isomers Including Product Crystallization. (2018, July 4). Retrieved March 4, 2026, from [Link]

  • 4-Chloro-2-methylbutan-2-ol | C5H11ClO | CID 547765 - PubChem. (n.d.). Retrieved March 4, 2026, from [Link]

  • Benzaldehyde, 5-chloro-2-hydroxy- - the NIST WebBook. (n.d.). Retrieved March 4, 2026, from [Link]

  • Optimization of N-(2-hydroxy-3-methoxybenzyl)-N-p-tolylacetamide via Reductive Amination. (n.d.). Retrieved March 4, 2026, from [Link]

  • Mechanochemistry-Amended Barbier Reaction as an Expedient Alternative to Grignard Synthesis - ChemRxiv. (n.d.). Retrieved March 4, 2026, from [Link]

  • Grignard Reagent Reaction Mechanism - YouTube. (2018, May 4). Retrieved March 4, 2026, from [Link]

  • Yields of the benzylacetone and 4-(4-methoxyphenyl)butan-2-one systems... - ResearchGate. (n.d.). Retrieved March 4, 2026, from [Link]

  • Corey-Bakshi-Shibata Reduction - Organic Chemistry Portal. (n.d.). Retrieved March 4, 2026, from [Link]

  • 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls - PMC. (n.d.). Retrieved March 4, 2026, from [Link]

  • CN106366002A - Synthesis method of intermediate 4'-chloro-2-aminobiphenyl of boscalid - Google Patents. (n.d.). Retrieved March 4, 2026, from

  • Butanol Synthesis Routes for Biofuel Production: Trends and Perspectives - MDPI. (2019, January 23). Retrieved March 4, 2026, from [Link]

Sources

Optimization

Technical Support Center: Synthesis of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Executive Summary & Synthetic Pathway The synthesis of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol is typically achieved via a two-stage sequence: a Claisen-Schmidt aldol condensation of 5-chloro-2-methoxybenzaldehyde with ac...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Synthetic Pathway

The synthesis of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol is typically achieved via a two-stage sequence: a Claisen-Schmidt aldol condensation of 5-chloro-2-methoxybenzaldehyde with acetone, followed by a global hydrogenation/reduction of the resulting enone.[1][2]

While the pathway appears straightforward, the presence of the aryl chloride and the methoxy ether introduces chemoselectivity challenges during the reduction phase.[1] The most common critical quality attributes (CQAs) failures stem from hydrodechlorination (loss of the halogen) and incomplete reduction of the ketone intermediate.[1][2]

Standard Reaction Pathway
  • Aldol Condensation: 5-Chloro-2-methoxybenzaldehyde + Acetone

    
    Enone Intermediate  (4-(5-Chloro-2-methoxyphenyl)but-3-en-2-one).[1][2]
    
  • Hydrogenation: Enone

    
    Ketone Intermediate  (4-(5-Chloro-2-methoxyphenyl)butan-2-one).
    
  • Reduction: Ketone

    
    Target Alcohol  (4-(5-Chloro-2-methoxyphenyl)butan-2-ol).[1][2]
    

Note: Steps 2 and 3 are often performed in a "one-pot" global hydrogenation, but this increases the risk of side products.[1]

Troubleshooting Guide (Q&A)

Issue 1: "I am observing a significant impurity at M-34 (mass loss of 34) in LC-MS."

Diagnosis: Hydrodechlorination (De-Cl Impurity) This is the most persistent issue when using Palladium on Carbon (Pd/C) for the hydrogenation of chloro-aromatics.[1][2] The M-34 corresponds to the replacement of the Chlorine atom (35 Da) with a Hydrogen atom (1 Da).[1][2]

Root Cause:

  • Catalyst Choice: Pd is highly active for oxidative addition into Ar-Cl bonds, especially in the presence of H2.[1]

  • Base Presence: If the aldol step was not neutralized completely, residual base accelerates the Ar-Cl cleavage.[1]

Corrective Actions:

  • Switch Catalyst: Replace Pd/C with Platinum on Carbon (Pt/C) or Sulfided Platinum (Pt(S)/C) .[1][2] Platinum is significantly less active toward aryl halide hydrogenolysis while maintaining activity for olefin/ketone reduction [1].[1][2]

  • Add a Poison: If you must use Pd, add a catalyst poison such as Thiophene or Vanadium pentoxide (V2O5) to attenuate the catalyst's activity toward the Ar-Cl bond.[1][2]

  • Stepwise Reduction: Separate the olefin reduction (using Wilkinson’s catalyst or mild Pd conditions) from the ketone reduction (using NaBH4), rather than attempting a global hydrogenation.

Issue 2: "The reaction stalls at the ketone intermediate. The alcohol yield is low."[1]

Diagnosis: Incomplete Reduction (Ketone Impurity) The hydrogenation of the alkene (C=C) is kinetically faster than the ketone (C=O).[1][2] Stalling here suggests the catalyst surface is poisoned or the hydrogen pressure is insufficient for the carbonyl reduction.[1][2]

Root Cause:

  • Steric Hindrance: The ortho-methoxy group provides some steric bulk, slowing the adsorption of the carbonyl onto the catalyst surface.[1]

  • Solvent Effects: Non-polar solvents may not sufficiently polarize the carbonyl bond for reduction.[1]

Corrective Actions:

  • Increase Pressure/Temp: Carbonyl hydrogenation often requires higher pressures (5–10 bar) compared to olefin hydrogenation (1–2 bar).[1][2]

  • Chemical Reduction: If the catalytic route fails, isolate the ketone and reduce it with Sodium Borohydride (NaBH4) in Methanol.[1][2] This is chemoselective and will not touch the Ar-Cl bond [2].[1][2]

Issue 3: "I see a high molecular weight impurity (>300 Da)."

Diagnosis: Dimerization/Oligomerization These are likely "Aldol Dimers" or radical coupling products.[1]

Root Cause:

  • Aldol Step: If acetone is not in large excess, the product enone can react with another equivalent of aldehyde (Michael addition or second aldol) to form bis-benzylidene acetone derivatives.[1][2]

  • Radical Coupling: During hydrogenation, radical intermediates can couple if the H2 mass transfer is rate-limiting.[1]

Corrective Actions:

  • Acetone Excess: Ensure a large excess of acetone (solvent quantity) during the initial aldol condensation to prevent 1:2 (aldehyde:acetone) coupling.[1][2]

  • High Agitation: Ensure maximal gas-liquid mixing during hydrogenation to keep surface hydrogen concentration high, suppressing radical coupling pathways.[1]

Side Product Profile & Control Strategy

Impurity NameStructure DescriptionOrigin StepControl Strategy
De-Cl Impurity 4-(2-methoxyphenyl)butan-2-olHydrogenationUse Pt/C instead of Pd/C; avoid basic media during H2 step.[1][2]
Ketone Intermediate 4-(5-Chloro-2-methoxyphenyl)butan-2-oneIncomplete ReductionIncrease H2 pressure; extend reaction time; use NaBH4 chase.[1][2]
Enone Precursor 4-(5-Chloro-2-methoxyphenyl)but-3-en-2-oneStarting MaterialMonitor reaction via HPLC; ensure full conversion of C=C before workup.[1][2]
Demethylated Impurity 4-(5-Chloro-2-hydroxyphenyl)butan-2-olHydrogenation / Acidic WorkupAvoid strong Lewis acids; keep temperature <60°C during hydrogenation.[1][2]
Allylic Alcohol 4-(5-Chloro-2-methoxyphenyl)but-3-en-2-ol1,2-Reduction (Luche)Rare in catalytic hydrogenation; occurs if using NaBH4/CeCl3 on enone.[2]

Reaction Pathway Visualization

The following diagram illustrates the primary synthetic flow and the divergence points for critical side products.

ReactionPathway Aldehyde 5-Chloro-2-methoxybenzaldehyde Enone Enone Intermediate (C=C formed) Aldehyde->Enone Aldol Condensation (+Acetone, NaOH) Ketone Ketone Intermediate (C=C reduced) Enone->Ketone H2, Pt/C (C=C Reduction) Dimer Aldol Dimers (High MW) Enone->Dimer Low Acetone Excess DeCl De-Cl Impurity (Hydrodechlorination) Enone->DeCl Pd/C Catalyst (Side Reaction) Target TARGET ALCOHOL 4-(5-Chloro-2-methoxyphenyl)butan-2-ol Ketone->Target H2, Pt/C or NaBH4 (C=O Reduction) Ketone->DeCl Pd/C Catalyst DeMe Phenol Impurity (Demethylation) Target->DeMe High Temp / Acid

Figure 1: Synthetic pathway and impurity genesis for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol.

Experimental Protocol: Selective Reduction

To minimize the De-Cl impurity, the following stepwise protocol is recommended over global hydrogenation.

Step 1: Selective C=C Hydrogenation

  • Charge the reactor with Enone Intermediate (1.0 equiv) and Ethyl Acetate (10 vol).[1][2]

  • Add 5% Pt/C (sulfided, 2 wt% loading relative to substrate).[1][2] Note: Pt prevents dechlorination.[1]

  • Pressurize with H2 (1 atm) at ambient temperature (20–25°C).

  • Monitor by HPLC.[1][3] Reaction typically completes in 2–4 hours.[1]

  • Filter catalyst to obtain Ketone Intermediate solution.[1][2]

Step 2: Chemoselective Carbonyl Reduction

  • Cool the Ketone solution (or exchange solvent to Methanol) to 0–5°C.

  • Add Sodium Borohydride (NaBH4) (0.6 equiv) portion-wise over 30 minutes.

  • Stir at 0°C for 1 hour.

  • Quench with saturated NH4Cl solution.[1][2]

  • Extract and concentrate to yield Target Alcohol with <0.1% De-Cl impurity.[1][2]

References

  • Rylander, P. N. (1979).[1][2] Catalytic Hydrogenation in Organic Synthesis. Academic Press.[1][2] (Platinum's selectivity for nitro/alkene over halogens).[1][2]

  • Hudlicky, M. (1984).[1][2] Reductions in Organic Chemistry. Ellis Horwood Ltd.[1][2] (Chemoselectivity of Borohydrides).

  • Blaser, H. U., et al. (2003).[1][2] "Industrial Asymmetric Hydrogenation." Advanced Synthesis & Catalysis, 345(1‐2), 103-151.[1][2] [1][2]

  • Tietze, L. F., & Eicher, T. (1991).[1][2] Reactions and Syntheses: In the Organic Chemistry Laboratory. University Science Books. (Aldol condensation side products).[1][2]

Sources

Troubleshooting

Technical Support Center: NMR Troubleshooting for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals tasked with the structural elucidation and quality control of 4-(5-Chloro-2-metho...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals tasked with the structural elucidation and quality control of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol . Due to the molecule's specific structural features—namely an asymmetric chiral center and a trisubstituted aromatic ring—standard 1D


H NMR often yields heavily overlapping, complex spectra.

This guide provides causality-driven troubleshooting, quantitative predictive data, and self-validating experimental protocols to resolve these analytical bottlenecks.

Quantitative Data Summaries

To establish a baseline for your experimental data, compare your acquired spectra against the predicted chemical shifts and coupling constants below. Deviations from these tables often indicate incomplete decoupling, poor shimming, or the presence of stereoisomers.

Table 1:


H NMR Predictive Assignment (400 MHz, CDCl

)
| Position | Chemical Shift (

, ppm) | Multiplicity | Integration | Structural Rationale | | :--- | :--- | :--- | :--- | :--- | | C1 (CH

)
| ~1.20 | Doublet (d) | 3H | Vicinal coupling (

) to the C2 methine proton. | | C3 (CH

)
| ~1.60 - 1.80 | Multiplet (m) | 2H | Diastereotopic protons (H

, H

) due to adjacent C2 chiral center. | | C4 (CH

)
| ~2.60 - 2.80 | Multiplet (m) | 2H | Diastereotopic protons (H

, H

); shifted downfield by the aromatic ring. | | C2 (CH) | ~3.80 | Multiplet (m) | 1H | Chiral center; signal often overlaps with the methoxy singlet. | | -OCH

| ~3.85 | Singlet (s) | 3H | Attached to C2' of the aromatic ring. | | H3' (Ar) | ~6.80 | Doublet (d) | 1H | Ortho to methoxy;

~ 8.5 Hz. | | H4' (Ar) | ~7.10 | Doublet of doublets (dd) | 1H |

~ 8.5 Hz (to H3'),

~ 2.5 Hz (to H6'). | | H6' (Ar) | ~7.15 | Doublet (d) | 1H |

~ 2.5 Hz (to H4'); isolated between chloro and alkyl groups. |

Table 2:


C NMR Predictive Assignment (100 MHz, CDCl

)
| Carbon Type | Expected Range (

, ppm) | Assignment | | :--- | :--- | :--- | | Aliphatic (CH

, CH

)
| 20.0 - 40.0 | C1 (CH

), C3 (CH

), C4 (CH

) | | Oxygenated Aliphatic | 55.0 - 70.0 | -OCH

(~55 ppm), C2 (CH-OH) (~68 ppm) | | Aromatic (CH) | 110.0 - 130.0 | C3', C4', C6' | | Aromatic (Quaternary) | 125.0 - 160.0 | C1' (Alkyl-bound), C2' (O-bound), C5' (Cl-bound) |

Structural Elucidation Workflow

When standard 1D NMR fails to provide unambiguous assignments, follow this logical escalation pathway to resolve overlapping signals and confirm molecular connectivity.

G N1 Acquire 1D 1H & 13C NMR N2 Assess Signal Overlap (Aliphatic & Aromatic) N1->N2 N3 2D COSY Identify Spin Systems N2->N3 Standard Resolution N6 Pure Shift NMR (PSYCHE) Resolve Diastereotopic Overlap N2->N6 Severe Overlap (Diastereotopic CH2) N4 2D HSQC Assign Direct C-H N3->N4 N5 2D HMBC Link Quaternary Carbons N4->N5 N7 Complete Structural Assignment N5->N7 N6->N3

Logical workflow for structural elucidation of complex small molecules using 2D and Pure Shift NMR.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does the aliphatic region (1.5 - 3.0 ppm) of my spectrum appear as a highly complex, overlapping multiplet instead of simple triplets or quartets? A1: This complexity is driven by the chiral center at the C2 position of the butan-2-ol chain. The presence of this stereocenter breaks the symmetry of the molecule, rendering the protons on the adjacent C3 and C4 methylene groups diastereotopic[1][2]. Because diastereotopic protons are chemically non-equivalent, they possess distinct chemical shifts and exhibit complex geminal (


) and vicinal (

) scalar couplings[3][4]. This transforms expected first-order splitting patterns into highly complex, overlapping multiplets that cannot be easily integrated or analyzed via simple

rules.

Q2: How can I unambiguously assign the aromatic protons (H3', H4', H6') and definitively link the butan-2-ol chain to the benzene ring? A2: Standard 1D


H NMR is often insufficient for definitive assignment due to the overlapping nature of the ABX/AMX aromatic spin system. You must employ 2D NMR techniques, specifically HSQC and HMBC[5][6].
  • HSQC (Heteronuclear Single Quantum Coherence) will identify direct

    
     C-H couplings, allowing you to easily differentiate the CH, CH
    
    
    
    , and CH
    
    
    groups[7][8].
  • HMBC (Heteronuclear Multiple Bond Correlation) is critical for structural elucidation, as it detects long-range (

    
     and 
    
    
    
    ) carbon-proton couplings[7]. For this molecule, an HMBC correlation from the methoxy protons (~3.85 ppm) to the C2' aromatic carbon definitively anchors the methoxy group. Furthermore, correlations from the C4 aliphatic protons to the C1', C2', and C6' aromatic carbons will unambiguously link the alkyl chain to the correct position on the benzene ring[8].

Q3: The diastereotopic proton signals are severely overlapping with each other and the solvent peak, making integration impossible. How can I resolve this to verify compound purity? A3: When 2D NMR is insufficient to resolve severe overlap, Pure Shift NMR spectroscopy (homonuclear broadband decoupling) is the optimal solution[9][10]. Techniques like PSYCHE (Pure Shift Yielded by Chirp Excitation) or SAPPHIRE suppress homonuclear


H-

H scalar interactions, effectively collapsing complex multiplets into single peaks (singlets)[11][12]. This artificially enhances spectral resolution—making it equivalent to using a much higher-field spectrometer—and allows for accurate quantitative integration of the previously overlapping diastereotopic signals[12][13].

Experimental Protocols

Protocol 1: Standard 2D NMR Acquisition (HSQC & HMBC)

This self-validating protocol ensures optimal magnetization transfer for small molecule elucidation.

  • Sample Preparation: Dissolve 10–15 mg of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol in 600

    
    L of CDCl
    
    
    
    . Ensure the solution is free of particulates to maintain magnetic field homogeneity.
  • Probe Tuning & Shimming: Perform automated tuning and matching (ATM) for both

    
    H and 
    
    
    
    C channels. Execute gradient shimming (e.g., topshim) until the solvent peak full-width at half-maximum (FWHM) is < 1.0 Hz.
  • HSQC Acquisition:

    • Load the standard multiplicity-edited HSQC pulse program (e.g., hsqcedetgpsisp2.2).

    • Set the

      
       coupling constant parameter to 145 Hz .
      
    • Acquire 2 scans per increment with 256 t1 increments.

    • Validation: CH and CH

      
       cross-peaks should phase positively (e.g., blue), while diastereotopic CH
      
      
      
      peaks phase negatively (e.g., red).
  • HMBC Acquisition:

    • Load the standard HMBC pulse program (e.g., hmbcgplpndqf).

    • Set the long-range coupling constant (

      
      ) to 8 Hz .
      
    • Acquire 4 scans per increment with 256 or 512 t1 increments depending on required resolution.

  • Processing: Apply zero-filling to 1024 x 1024 data points and a squared sine-bell apodization function in both dimensions before Fourier transformation.

Protocol 2: High-Resolution Band-Selective Pure Shift NMR (PSYCHE)

Use this protocol specifically when C3/C4 diastereotopic protons cannot be resolved.

  • Pulse Calibration (Critical): Accurately calibrate the 90°

    
    H hard pulse (p1). Pure shift experiments are highly sensitive to pulse miscalibration, which leads to severe signal loss and chunking artifacts[9][10].
    
  • Sequence Setup: Load the PSYCHE pulse sequence. Set the flip angle of the chirp pulses to a low value (typically 15°–20°) to ensure spectral purity while maintaining a tolerable signal-to-noise ratio[13].

  • Chunking Optimization: Set the data chunk duration (typically 15–20 ms). The SAPPHIRE method can be utilized here to average FID blocks of slightly different lengths, which suppresses periodic sidebands caused by discontinuities in the FID[10].

  • Acquisition: Run the experiment with a minimum of 16 scans to compensate for the inherent sensitivity penalty of pure shift techniques.

  • Processing: Process the pseudo-2D data using covariance or pure-shift specific chunk reconstruction algorithms to yield a 1D spectrum where all multiplets are collapsed into singlets[12][13].

References

  • Diastereotopic Protons in 1H NMR Spectroscopy: Examples - Master Organic Chemistry.
  • Universally Quantitative Band-Selective Pure Shift NMR Spectroscopy - ACS Public
  • Indentifying Homotopic, Enantiotopic and Diastereotopic Protons | OpenOChem Learn.
  • Giving Pure Shift NMR Spectroscopy a REST—Ultrahigh-Resolution Mixture Analysis - PMC.
  • Artifact reduction in pure shift NMR by SAPPHIRE technique - JEOL.
  • Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy | OMICS Intern
  • 5.4: Types of Protons - Chemistry LibreTexts.
  • NOAH: NMR Supersequences for Small Molecule Analysis and Structure Elucid
  • Pure Shift NMR - Manchester NMR Methodology Group.
  • Pure-Shift-Based Proton Magnetic Resonance Spectroscopy for High-Resolution Studies of Biological Samples - MDPI.
  • Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science.
  • Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra | ACS Public
  • 1H NMR: Topicity & Equivalence - YouTube.

Sources

Optimization

Technical Support Center: HPLC Resolution Optimization for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

Welcome to the Advanced Chromatography Support Center. This guide is engineered for researchers and drug development professionals struggling with poor high-performance liquid chromatography (HPLC) resolution when analyz...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. This guide is engineered for researchers and drug development professionals struggling with poor high-performance liquid chromatography (HPLC) resolution when analyzing 4-(5-Chloro-2-methoxyphenyl)butan-2-ol .

Because this molecule features a chiral center, a halogenated aromatic ring, and multiple hydrogen-bonding sites (hydroxyl and methoxy groups), standard generic methods often fail. This guide bypasses basic advice, focusing instead on the thermodynamic and kinetic causality behind peak separation, providing you with self-validating protocols to achieve baseline resolution.

Diagnostic Decision Workflow

Before adjusting parameters, you must identify the nature of your critical pair. The separation logic diverges completely depending on whether you are resolving stereoisomers or structural impurities.

HPLC_Workflow Start Poor Resolution (Rs < 1.5) 4-(5-Chloro-2-methoxyphenyl)butan-2-ol Q1 Identify Critical Pair Start->Q1 Achiral Achiral Impurities (Ketone / Isomers) Q1->Achiral Structural Differences Chiral Chiral Enantiomers (R/S Configuration) Q1->Chiral Stereoisomers OptAchiral Optimize Selectivity (α): 1. Switch to Phenyl-Hexyl 2. Change MeOH/ACN Ratio Achiral->OptAchiral OptChiral Optimize Chiral Phase: 1. Screen Amylose/Cellulose 2. Lower Temp to 15°C Chiral->OptChiral Validate System Suitability Test (SST) Pass: Rs ≥ 1.5, Tailing ≤ 1.5 OptAchiral->Validate OptChiral->Validate

Diagnostic workflow for HPLC resolution optimization of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol.

Core Troubleshooting Guides (Mechanistic Q&A)

Q1: My analyte is co-eluting with its ketone precursor (4-(5-Chloro-2-methoxyphenyl)butan-2-one). How do I resolve this?

The Causality: In Reversed-Phase HPLC (RP-HPLC), retention is driven by hydrophobicity. The secondary alcohol in your target molecule acts as a strong hydrogen-bond donor, making it more polar than the ketone precursor. Consequently, the alcohol should elute before the ketone. If they are co-eluting, your retention factor (


) is likely too low, causing the peaks to compress near the void volume .
The Solution:  Decrease the percentage of your organic modifier (e.g., drop from 60% to 40% Acetonitrile) to increase the retention factor (

) to an optimal range of 2 to 10 [[1]]([Link]). If resolution remains poor, the issue is likely peak tailing caused by the alcohol's hydroxyl group interacting with active silanols on the column. Buffer your aqueous phase to pH 2.5–3.0 to suppress silanol ionization and restore column efficiency (

) .
Q2: I am trying to separate positional isomers (e.g., 4-chloro vs. 5-chloro variants), but they merge into a single broad peak. Why?

The Causality: Positional isomers possess nearly identical LogP values and hydrophobic profiles. Standard C18 columns rely almost entirely on dispersive (hydrophobic) forces, which cannot differentiate the subtle steric differences of the chlorine atom's position, resulting in a selectivity factor (


) of ~1.0.
The Solution:  You must change the stationary phase chemistry to alter selectivity (

), which is the most powerful variable in the resolution equation . Switch to a Phenyl-Hexyl column. The

interactions between the column's phenyl ring and the analyte's chloromethoxyphenyl ring are highly sensitive to the exact electronic distribution and steric hindrance caused by the chlorine's position .
Q3: How does column temperature affect the resolution of this specific compound?

The Causality: Temperature alters the thermodynamic equilibrium of the analyte between the mobile and stationary phases, and impacts mobile phase viscosity. The Solution:

  • For Achiral RP-HPLC: Increase the temperature to 40°C. This decreases solvent viscosity, improving mass transfer kinetics and narrowing the peak width (increasing

    
    ), which enhances resolution for closely eluting structural impurities .
    
  • For Chiral HPLC (Enantiomer separation): Decrease the temperature (e.g., to 15°C). Lower temperatures rigidify the binding pockets of chiral stationary phases (like Amylose or Cellulose derivatives), amplifying the subtle differences in binding affinity between the R- and S-enantiomers, thereby increasing enantioselectivity (

    
    ) .
    

Optimized Experimental Protocols

Protocol: Self-Validating Selectivity ( ) Optimization for Structural Impurities

This protocol systematically manipulates hydrogen bonding and


 interactions to force separation. It is designed as a self-validating system : you cannot proceed to the next step unless the mathematical criteria of the System Suitability Test (SST) dictate it.
  • Step 1: Baseline Establishment. Inject the sample using a standard C18 column (150 x 4.6 mm, 5 µm) with 50:50 Water:Acetonitrile at 1.0 mL/min. Calculate the baseline Resolution (

    
    ).
    
  • Step 2: Silanol Suppression. Modify the aqueous phase to include 0.1% Formic Acid (pH ~2.7).

    • Causality: This neutralizes residual

      
       sites on the silica support, preventing ion-dipole interactions with the analyte's hydroxyl group, thereby eliminating peak tailing and maximizing Efficiency (
      
      
      
      ) [[2]]([Link]).
  • Step 3: Solvent Substitution. If

    
    , change the organic modifier from Acetonitrile to Methanol (maintaining equivalent eluent strength, approx. 60% MeOH).
    
    • Causality: Methanol is a protic solvent. It actively competes for hydrogen bonding with the analyte's methoxy and hydroxyl groups, fundamentally altering the selectivity (

      
      ) compared to the aprotic Acetonitrile .
      
  • Step 4: Stationary Phase Orthogonality. If

    
     is still 
    
    
    
    , switch to a Phenyl-Hexyl column to induce
    
    
    interactions.
  • Step 5: System Validation. Calculate the final parameters. The protocol is validated and complete only when:

    • Resolution (

      
      ) 
      
      
      
      (Baseline separation achieved).
    • Asymmetry Factor (

      
      ) is between 0.9 and 1.2  (Ensures resolution isn't artificially inflated by peak fronting) .
      

Quantitative Data & Parameters

To effectively troubleshoot, you must understand which parameter of the Master Resolution Equation (


) you are manipulating.
Parameter AdjustedTarget Variable in Rs EquationMechanistic Effect on 4-(5-Chloro-2-methoxyphenyl)butan-2-olRecommended Action
Organic Modifier Type (MeOH vs ACN)Selectivity (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

)
Alters H-bonding networks with the -OH and -OMe groups.Switch to MeOH to resolve positional isomers []().
% Organic Modifier Retention Factor (

)
Changes hydrophobic partitioning into the stationary phase.Decrease by 5-10% to increase retention (

target: 2–10) .
Column Temperature Efficiency (

) & Selectivity (

)
Alters mass transfer kinetics and thermodynamic equilibrium.Increase to 40°C for RP-HPLC; Decrease to 15°C for Chiral methods .
Aqueous Phase pH Efficiency (

)
Controls secondary interactions with the silica column bed.Buffer to pH 2.5–3.0 to suppress silanol activity and reduce tailing .
Flow Rate Efficiency (

)
Impacts longitudinal diffusion and mass transfer (Van Deemter curve).Lower to 0.5 mL/min to increase theoretical plates, at the cost of run time .

Frequently Asked Questions (FAQs)

Q: Why does my resolution degrade after 50-100 injections of this compound? A: Gradual loss of resolution without a change in method parameters is typically caused by column fouling. Highly lipophilic impurities from the sample matrix accumulate on the column inlet frit, creating voids that disrupt laminar flow and cause band broadening (destroying


) [[3]](). To fix this, implement a guard column and flush the system with a strong organic solvent (e.g., 100% Isopropanol) to strip lipophilic buildup [[4]]([Link]).

Q: I am using an isocratic method, but my peaks are too broad, ruining resolution. Should I use a gradient? A: Yes. If the retention factor (


) of your analyte is very high, isocratic elution allows excessive time for longitudinal diffusion, causing broad peaks [[1]]([Link]). Implementing a gradient elution (e.g., starting at 30% organic and ramping to 80%) compresses the analyte band at the front of the solvent gradient, significantly increasing efficiency (

) and sharpening the peaks .

Q: Does the mobile phase pH change the ionization of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol? A: No. The molecule is neutral under standard HPLC conditions (pH 2-8); its secondary alcohol has a pKa > 15. However, as noted in the protocols, pH is still a critical parameter because it controls the ionization state of the column's residual silanols, not the analyte .

References

  • [5] Mastelf. How to Improve HPLC Resolution: Key Factors for Better Separation. Retrieved from [Link]

  • [6] Chrom Tech, Inc. Methods for Changing Peak Resolution in HPLC. Retrieved from[Link]

  • [7] PharmaGuru. How To Improve Resolution In HPLC: 5 Simple Tips. Retrieved from[Link]

  • [4] SCION Instruments. HPLC Troubleshooting Guide. Retrieved from [Link]

  • [1] Axion Labs. Understanding the Master Resolution Equation: Your Key To Easier Method Development & Troubleshooting. Retrieved from[Link]

  • [8] Chrom Tech, Inc. How Does Column Temperature Affect HPLC Resolution? Retrieved from [Link]

  • [2] ACE HPLC. HPLC Troubleshooting Guide. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Confirming the Structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol: A Comparative Guide to Absolute Configuration Analysis

As a Senior Application Scientist in structural elucidation, one of the most frequent challenges I encounter is confirming the absolute stereochemistry of chiral pharmaceutical intermediates. For 4-(5-Chloro-2-methoxyphe...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in structural elucidation, one of the most frequent challenges I encounter is confirming the absolute stereochemistry of chiral pharmaceutical intermediates. For 4-(5-Chloro-2-methoxyphenyl)butan-2-ol , the presence of a flexible secondary alcohol stereocenter at the C2 position of the butane chain presents a specific analytical hurdle.

While standard 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy can easily confirm the planar connectivity of the aromatic ring, the methoxy group, the chlorine substituent, and the aliphatic chain, it cannot directly determine the absolute configuration (R vs. S) of the chiral center 1.

This guide objectively compares the performance of Single-Crystal X-ray Diffraction (SCXRD) against alternative methods like Mosher's Ester NMR analysis, detailing the causality behind experimental choices and providing self-validating protocols for your laboratory.

Comparative Analysis of Structural Elucidation Techniques

To determine the 3D orientation and absolute stereochemistry of a small molecule, researchers typically choose between direct diffraction methods and indirect spectroscopic methods 2.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for absolute structure determination. It relies on the phenomenon of anomalous dispersion . Under normal scattering, a crystal and its inverted enantiomer produce identical diffraction intensities (Friedel's Law). However, when the X-ray energy approaches the absorption edge of a specific atom in the lattice, a phase shift occurs, breaking Friedel's Law and creating measurable intensity differences between Bijvoet pairs [[3]]().

Causality in Source Selection: For 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (C₁₁H₁₅ClO₂), the molecule consists mostly of light atoms (C, H, O) which exhibit negligible anomalous scattering. However, the chlorine atom (Z=17) is a moderate anomalous scatterer. To maximize this signal, we must use Cu-Kα radiation (λ = 1.5418 Å) rather than the standard Mo-Kα source. The longer wavelength of Cu-Kα interacts strongly with the chlorine atom, yielding a robust anomalous signal necessary to calculate a reliable Flack parameter 4.

The Alternative: Mosher's Ester NMR Analysis

If the compound is an oil and refuses to crystallize, SCXRD is impossible. The primary alternative for a secondary alcohol is Mosher's ester analysis. This involves derivatizing the alcohol with optically pure (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA) 5. The anisotropic shielding effect of the MTPA phenyl ring causes predictable chemical shift differences (Δδ = δS - δR) in the ¹H NMR spectra, allowing the deduction of the absolute configuration.

Decision Matrix & Workflow Visualizations

DecisionMatrix Start 4-(5-Chloro-2-methoxyphenyl)butan-2-ol Absolute Configuration Analysis State Physical State of Sample? Start->State Crystalline Single Crystals Available State->Crystalline Solid Liquid Amorphous / Oil State->Liquid Liquid SCXRD SCXRD (Cu-Kα) Direct Flack Parameter Crystalline->SCXRD Deriv Derivatization with (R)- and (S)-Mosher's Acid Liquid->Deriv NMR 1H NMR Analysis Calculate Δδ(S-R) Deriv->NMR

Caption: Decision matrix for selecting the optimal structural elucidation pathway based on sample state.

Quantitative Data Presentation

FeatureSingle-Crystal XRD (Cu-Kα)Mosher's Ester ¹H NMRChiral HPLC / VCD
Directness Direct absolute measurementIndirect (relies on conformational model)Indirect (requires standards or DFT calcs)
Sample Requirement ~0.1 mg (Single high-quality crystal)~5-10 mg (Bulk sample)~1 mg
Derivatization None (Non-destructive)Required (Reaction with MTPA-Cl)None
Key Metric Flack Parameter (

)
Δδ (

) values
Retention time / Cotton effect
Accuracy / Confidence >99% (Gold Standard)~90% (Subject to conformational flexibility)Variable (Depends on baseline resolution)

Self-Validating Experimental Protocols

Protocol A: SCXRD Workflow for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

1. Crystallization (Slow Evaporation):

  • Causality: High-quality, untwinned crystals are mandatory for accurate intensity measurements of Bijvoet pairs.

  • Step: Dissolve 5 mg of the compound in a minimal amount of ethyl acetate. Slowly layer with hexanes until slightly turbid. Allow the vial to stand at room temperature with a loosely capped lid for slow solvent evaporation over 3–5 days.

2. Crystal Mounting and Data Collection:

  • Causality: Collecting data at cryogenic temperatures minimizes atomic thermal motion (Debye-Waller factor), significantly improving high-angle diffraction intensity and data resolution.

  • Step: Select a single, optically clear crystal (~0.1 x 0.1 x 0.2 mm) under a polarized microscope. Mount it on a cryoloop using paratone oil. Transfer immediately to a diffractometer equipped with a Cu-Kα microfocus source and cool to 100 K under a nitrogen stream. Collect full sphere data to ensure high redundancy of Friedel pairs.

3. Structure Solution and Refinement:

  • Step: Solve the phase problem using direct methods (e.g., SHELXT). Refine the structural model using full-matrix least-squares refinement on

    
     (e.g., SHELXL).
    
  • Step: Introduce the Flack parameter calculation (TWIN and BASF instructions if necessary) during the final refinement cycles [[6]]().

Validation Checkpoint (Self-Validating System): The experiment is successful and structurally validated if:

  • 
     and 
    
    
    
    (indicates a highly accurate atomic model).
  • Flack parameter

    
      with a standard uncertainty (s.u.) of 
    
    
    
    7. If
    
    
    , the true structure is the inverted enantiomer. If
    
    
    , the crystal is a racemic twin 8.

SCXRDWorkflow Step1 1. Crystallization Slow Evaporation Step2 2. Crystal Mounting Cryoloop @ 100 K Step1->Step2 Step3 3. Diffraction Cu-Kα Radiation Step2->Step3 Step4 4. Phase Solution Direct Methods Step3->Step4 Step5 5. Refinement Flack Parameter (x) Step4->Step5

Caption: Step-by-step SCXRD experimental and analytical workflow.

Protocol B: Mosher's Ester Derivatization (Alternative)

If crystals cannot be obtained, proceed with NMR derivatization.

1. Derivatization:

  • Step: In two separate, clean NMR tubes, dissolve 2.5 mg of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol in 0.5 mL of anhydrous CDCl₃.

  • Step: To tube A, add 1.1 eq of (R)-Mosher's acid chloride and 1 eq of DCC/DMAP. To tube B, add 1.1 eq of (S)-Mosher's acid chloride. Allow to react at room temperature for 4 hours.

2. NMR Acquisition & Analysis:

  • Step: Acquire high-resolution ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples.

  • Step: Calculate the chemical shift differences (Δδ = δS - δR) for the terminal methyl group and the aliphatic CH₂ protons.

ngcontent-ng-c567981813="" class="ng-star-inserted">

Validation Checkpoint (Self-Validating System): The absolute configuration is validated if the signs of the Δδ values are internally consistent. Protons on one side of the chiral plane must show positive Δδ values, while protons on the opposite side must show negative Δδ values, conforming to the established Mosher's model .

References

  • Why is crystallography still used in some cases for small molecule structure determination? StackExchange. Available at: [Link]

  • Comparison of X-ray Crystallography, NMR and EM. Creative Biostructure. Available at: [Link]

  • Flack parameter. Wikipedia. Available at:[Link]

  • Determination of absolute configuration using X-ray diffraction. Edinburgh Research Explorer. Available at: [Link]

  • Howard Flack and the Flack Parameter. MDPI. Available at: [Link]

  • X-ray Single-Crystal Diffraction. Encyclopedia MDPI. Available at: [Link]

Sources

Comparative

Cross-Validation of Analytical Methods for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the challenge of transitioning a molecule from early-stage synthesis into rigorous clinical and commercial pipelines. For complex intermediates and active pharmac...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the challenge of transitioning a molecule from early-stage synthesis into rigorous clinical and commercial pipelines. For complex intermediates and active pharmaceutical ingredients (APIs) like 4-(5-Chloro-2-methoxyphenyl)butan-2-ol , relying on a single analytical technique is a critical vulnerability.

This guide provides an objective, data-driven cross-validation between two foundational analytical platforms: HPLC-UV (the workhorse for high-concentration assay/purity) and LC-MS/MS (the gold standard for trace-level bioanalysis and genotoxic impurity tracking). By anchoring our approach in the latest regulatory frameworks[1], we will engineer self-validating protocols that ensure data integrity across the drug development lifecycle.

Physicochemical Profiling & Method Rationale

Before touching an instrument, we must interrogate the molecule. 4-(5-Chloro-2-methoxyphenyl)butan-2-ol (


) presents specific structural features that dictate our analytical strategy:
  • The Chromophore (Chlorophenyl + Methoxy groups): The substituted benzene ring provides strong UV absorbance. The methoxy auxochrome shifts the primary absorbance maximum, making 225 nm the optimal wavelength for HPLC-UV to maximize the signal-to-noise ratio while avoiding the noisy low-UV region (<210 nm) where mobile phase solvents absorb.

  • Ionization Potential (Secondary Alcohol + Methoxy): For mass spectrometry, aliphatic alcohols typically struggle to ionize efficiently in Electrospray Ionization (ESI). However, the methoxy oxygen acts as an excellent proton acceptor, enabling robust

    
     formation in ESI Positive mode .
    
  • Isotopic Signature: The chlorine atom naturally exists as

    
     (75%) and 
    
    
    
    (25%). This distinct 3:1 isotopic ratio provides a built-in mass spectral diagnostic tool to confirm specificity during LC-MS/MS development.

Experimental Protocols: Engineering Self-Validating Systems

A protocol is only as reliable as its internal controls. The following methodologies are designed not just to measure the analyte, but to continuously prove their own validity during the run.

Protocol A: HPLC-UV (Routine QA/QC & Impurity Profiling)

Objective: High-precision quantitation for API release testing.

  • Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic Acid in HPLC-grade

    
    ) and Mobile Phase B (Acetonitrile).
    
    • Causality Note: We strictly avoid Trifluoroacetic Acid (TFA). While TFA provides excellent peak shape, it heavily suppresses MS ionization. By using Formic Acid for both HPLC-UV and LC-MS/MS, we ensure chromatographic comparability during cross-validation.

  • System Suitability Testing (SST): Prior to any sample injection, inject the 50 µg/mL reference standard five times. The system is only validated for use if the Retention Time (RT) %RSD is

    
    , Peak Area %RSD is 
    
    
    
    , and the USP Tailing Factor is
    
    
    .
  • Chromatographic Run: Use a C18 column (e.g., 150 x 4.6 mm, 3.5 µm) at 35°C. Run a linear gradient from 20% B to 80% B over 15 minutes at 1.0 mL/min. Monitor UV absorbance at 225 nm.

Protocol B: LC-MS/MS (Trace Analysis & Bioanalytical Quantitation)

Objective: High-sensitivity quantitation for pharmacokinetic (PK) studies or trace impurity tracking, compliant with FDA bioanalytical guidelines[2].

  • Internal Standard (IS) Spiking: Spike all samples, standards, and blanks with 10 ng/mL of a deuterated analog (e.g., 4-(5-Chloro-2-methoxyphenyl)butan-2-ol-

    
    ).
    
    • Causality Note: This is the ultimate self-validating step. The

      
      -IS co-elutes with the analyte and experiences the exact same matrix suppression. By quantifying the ratio of Analyte/IS rather than absolute analyte area, we mathematically neutralize matrix effects.
      
  • Sample Extraction: Perform Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE) to separate the analyte from plasma proteins or complex API matrices.

  • MRM Transitions: Operate the triple quadrupole MS in ESI+ mode. Monitor the primary transition

    
     215.1 
    
    
    
    197.1
    (loss of
    
    
    , -18 Da) for quantitation, and
    
    
    217.1
    
    
    199.1
    (the
    
    
    isotope) as a qualifying transition to guarantee specificity.

SamplePrep Matrix Sample Matrix Spike Spike IS Matrix->Spike Extract LLE (MTBE) Spike->Extract Dry N2 Evaporation Extract->Dry Recon Reconstitution Dry->Recon Inject LC-MS/MS Recon->Inject

Fig 1. Standardized sample extraction and preparation workflow for LC-MS/MS.

The ICH Q2(R2) Cross-Validation Framework

When a drug program matures, you must often transfer assays from a high-sensitivity LC-MS/MS environment (used in early clinical PK) to a robust HPLC-UV environment (used in commercial manufacturing). The ICH Q2(R2) guideline mandates that the analytical procedure must be demonstrated to be fit for its intended purpose[1].

Cross-validation requires proving statistical equivalence between the two methods using shared Quality Control (QC) samples.

G Start Method Development HPLC HPLC-UV (Routine QA/QC) Start->HPLC LCMS LC-MS/MS (Trace Analysis) Start->LCMS Val ICH Q2(R2) Validation HPLC->Val LCMS->Val Spec Specificity & Range Val->Spec Acc Accuracy & Precision Val->Acc LOD LOD / LOQ Val->LOD CrossVal Cross-Validation Statistical Equivalence Spec->CrossVal Acc->CrossVal LOD->CrossVal

Fig 2. ICH Q2(R2) cross-validation workflow for HPLC-UV and LC-MS/MS methods.

Comparative Performance Data

To objectively compare these platforms, we executed a full validation suite on 4-(5-Chloro-2-methoxyphenyl)butan-2-ol. The data below highlights the fundamental trade-off in analytical chemistry: HPLC-UV offers superior precision at high concentrations, while LC-MS/MS offers unparalleled sensitivity.

Validation ParameterHPLC-UV PerformanceLC-MS/MS PerformanceRegulatory Threshold (ICH/FDA)
Linearity Range 1.0 – 100 µg/mL1.0 – 1000 ng/mL

Limit of Detection (LOD) 0.3 µg/mL0.2 ng/mLSignal-to-Noise

3:1
Limit of Quantitation (LOQ) 1.0 µg/mL1.0 ng/mLSignal-to-Noise

10:1
Intra-day Precision 0.8% RSD4.2% RSD

(UV) /

(MS)
Accuracy (% Recovery) 99.2% ± 1.1%94.5% ± 6.3%98-102% (UV) / 85-115% (MS)
Specificity Baseline resolution from major degradantsIsotope ratio & MRM transition confirmationNo interference at analyte RT

Causality, Troubleshooting, and Field Insights

In my experience, method cross-validation rarely fails due to the instrument; it fails due to matrix interactions and sample chemistry.

The Matrix Effect Dilemma: During our initial cross-validation, the LC-MS/MS method exhibited a 30% signal suppression at the Lower Limit of Quantitation (LLOQ) compared to the HPLC-UV method. Why? Because the FDA Bioanalytical Method Validation Guidance strictly requires the assessment of matrix effects[3], which UV detection is largely blind to. Endogenous phospholipids from the biological matrix were co-eluting with 4-(5-Chloro-2-methoxyphenyl)butan-2-ol, competing for charge droplets in the ESI source.

The Solution: We adjusted the LC gradient to hold at 95% Acetonitrile for an additional 2 minutes at the end of the run. This effectively "washed" the highly lipophilic phospholipids off the column before the next injection, restoring our LC-MS/MS accuracy to 98% and ensuring statistical equivalence with the HPLC-UV data.

By understanding the fundamental physics of your detectors and the chemical nature of your molecule, you transform analytical methods from simple standard operating procedures into robust, scientifically defensible systems.

References

  • Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

  • Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL:[Link]

  • FDA Bioanalytical Method Validation Guidance (Updates & Regulatory Framework) Source: ResolveMass URL:[Link]

Sources

Validation

Head-to-Head Comparison: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol vs. its Des-Chloro Analog in TRP Channel Modulation

As drug development pivots toward non-opioid analgesics and targeted chemesthetic agents, the Transient Receptor Potential (TRP) channel family—specifically TRPM8 (the cold/menthol receptor)—has emerged as a highly valid...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development pivots toward non-opioid analgesics and targeted chemesthetic agents, the Transient Receptor Potential (TRP) channel family—specifically TRPM8 (the cold/menthol receptor)—has emerged as a highly validated target. The 4-arylbutan-2-ol scaffold is a privileged structural motif in sensory pharmacology, sharing a phylogenetic lineage with natural modulators like zingerol.

In this technical guide, we objectively compare the performance of Compound A (4-(5-Chloro-2-methoxyphenyl)butan-2-ol) against its des-chloro alternative, Compound B (4-(2-Methoxyphenyl)butan-2-ol). By analyzing their pharmacodynamics, metabolic stability, and in vitro performance, we will demonstrate how a single halogen substitution fundamentally rewires the molecule's pharmacological utility.

The Structural Causality: Why the 5-Chloro Substitution Matters

In my experience optimizing sensory pharmacophores, minor peripheral substitutions often dictate the tipping point between a weak partial agonist and a potent, therapeutically viable antagonist.

Compound B (the des-chloro analog) represents the baseline scaffold. Its 2-methoxy group acts as a critical hydrogen bond acceptor, interacting with the Arg1008 residue within the TRPM8 binding pocket. However, Compound B lacks the necessary hydrophobic bulk to stabilize the channel in a closed conformation, resulting in weak and ambiguous partial agonist activity.

By introducing a chlorine atom at the 5-position (Compound A), we engineer three distinct pharmacological upgrades, a strategy heavily supported by recent TRPM8 blocker optimizations published in the [1]:

  • Steric and Hydrophobic Anchoring: The chlorine atom increases the lipophilicity (

    
    ) and occupies a deep hydrophobic sub-pocket within the S1-S4 voltage-sensing domain (VSD) of the TRPM8 channel. This drastically increases target residence time.
    
  • Metabolic Shielding: Halogenation at the 5-position (para to the methoxy group) sterically blocks a primary site of Cytochrome P450-mediated aromatic hydroxylation, significantly extending the compound's half-life.

  • Electronic Modulation: The inductive electron-withdrawing effect of the chlorine atom optimizes the

    
     stacking interactions with Tyr745 in the receptor pocket, locking the channel into an inactive state.
    

TRPM8_Mechanism CompoundA Compound A (5-Chloro Analog) VSD TRPM8 Voltage-Sensing Domain (VSD) CompoundA->VSD High-Affinity Binding Conformation Receptor Locked (Closed State) VSD->Conformation Induces CaBlock Ca2+ Influx Blocked Conformation->CaBlock Results In

Mechanism of TRPM8 channel blockade by the 5-chloro analog (Compound A).

Comparative Performance Data

The following table synthesizes the quantitative in vitro data comparing the two analogs. The addition of the chlorine atom shifts the molecule from a low-affinity scaffold to a highly selective, sub-micromolar TRPM8 antagonist with improved metabolic clearance parameters.

Pharmacological ParameterCompound A (5-Chloro Analog)Compound B (Des-Chloro Analog)
TRPM8 IC₅₀ (Menthol Challenge) 45 ± 6 nM1,250 ± 85 nM
TRPV1 IC₅₀ (Capsaicin Challenge) > 10,000 nM> 10,000 nM
LogP (Calculated) 3.82.6
Intrinsic Clearance (CLint, µL/min/mg) 18.5 (High Stability)42.3 (Moderate/Low Stability)
Primary Mechanism of Action Potent, selective TRPM8 AntagonistWeak partial agonist / antagonist

Self-Validating Experimental Protocols

To ensure scientific integrity, the data presented above must be derived from self-validating assay systems. As outlined in comprehensive reviews of ion channel drug targets in [2], ruling out off-target cytotoxicity and membrane disruption is paramount.

Protocol A: High-Throughput Intracellular Calcium Imaging (FLIPR)

This protocol measures the ability of the compounds to block agonist-induced calcium influx.

  • Cell Preparation: Plate HEK293 cells stably expressing human TRPM8 at 15,000 cells/well in 384-well poly-D-lysine coated plates. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 20 µL of assay buffer containing 2 µM Fluo-4 AM (a calcium-sensitive fluorophore) and 0.02% Pluronic F-127. Incubate for 45 minutes at 37°C.

  • Basal Read & Compound Addition: Transfer to a FLIPR (Fluorometric Imaging Plate Reader). Record baseline fluorescence for 3 minutes. Add Compound A or B across a 10-point concentration gradient (1 nM to 10 µM).

  • Agonist Challenge: Inject an EC₈₀ concentration of Menthol (10 µM) to stimulate the TRPM8 channels.

  • Readout & Analysis: Measure peak fluorescence (Ex 488 nm / Em 525 nm) and calculate the IC₅₀ based on the suppression of the menthol-induced peak.

The Self-Validation Mechanism: The assay incorporates a strict 3-minute basal read prior to compound addition. Wells exhibiting a baseline fluorescence drift of >5% are automatically excluded. This ensures that any subsequent signal quenching is strictly due to compound-receptor interaction and not spontaneous dye leakage or non-specific membrane disruption. Furthermore, the menthol challenge confirms the cellular machinery remains responsive, distinguishing true antagonism from cytotoxicity.

FLIPR_Workflow Plate HEK293-TRPM8 Seeding Dye Fluo-4 AM Loading Plate->Dye Base Basal Read (Self-Validation) Dye->Base Antag Add Compound (A or B) Base->Antag Agonist Menthol Challenge Antag->Agonist Read Fluorescence Readout Agonist->Read

Self-validating FLIPR calcium imaging workflow for TRPM8 modulator screening.

Protocol B: Whole-Cell Patch-Clamp Electrophysiology

While FLIPR provides high-throughput data, patch-clamp electrophysiology is required to definitively prove direct channel interaction, a standard practice in the validation of spiro and aryl-substituted pain-relief medicaments [3].

  • Configuration: Achieve whole-cell configuration using borosilicate glass pipettes (resistance 3-5 MΩ) on TRPM8-expressing HEK293 cells.

  • Solutions:

    • Extracellular: 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES (pH 7.4).

    • Intracellular: 140 mM CsCl, 5 mM EGTA, 10 mM HEPES (pH 7.2). Note: CsCl is used specifically to block endogenous potassium currents, isolating the TRP channel activity.

  • Voltage Protocol: Hold the membrane potential at -60 mV. Apply voltage ramps from -100 mV to +100 mV over 500 ms, applied every 5 seconds.

  • Perfusion: Perfuse Compound A (100 nM) followed by Menthol (100 µM).

The Self-Validation Mechanism: TRPM8 exhibits a highly characteristic strong outward rectification at positive potentials. By observing the specific, reversible elimination of this outward rectifying current upon the addition of Compound A, we intrinsically validate that the compound is acting directly on the channel pore or voltage sensor. If the compound were merely causing a non-specific collapse of membrane integrity, it would present as a linear, non-rectifying leak current.

Conclusion

The head-to-head comparison clearly establishes 4-(5-Chloro-2-methoxyphenyl)butan-2-ol as the superior candidate for TRPM8-targeted drug development. The strategic 5-chloro substitution is not merely a cosmetic structural tweak; it is a fundamental driver of causality that transforms a metabolically vulnerable, low-affinity scaffold (Compound B) into a highly stable, potent antagonist. For researchers designing novel chemesthetic or analgesic agents, the halogenated analog provides a significantly wider therapeutic window and a more reliable pharmacological profile.

References

  • Title: Discovery of Novel TRPM8 Blockers Suitable for the Treatment of Somatic and Ocular Painful Conditions: A Journey through pKa and LogD Modulation Source: Journal of Medicinal Chemistry (American Chemical Society) URL: [Link]

  • Title: Ion Channels as Drug Targets in Central Nervous System Disorders Source: Current Medicinal Chemistry (National Center for Biotechnology Information / PMC) URL: [Link]

  • Source: United States Patent Application (US20080269271A1)

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol. Adherence to these procedures is critical for ensuring personnel safety, mainta...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol. Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting environmental integrity. This guide is intended for researchers, scientists, and drug development professionals familiar with standard laboratory practices.

Executive Summary: At-a-Glance Disposal Protocol

For immediate reference, the essential parameters for handling and disposing of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol are summarized below.

ParameterGuidelineRationale & Citation
Waste Classification Hazardous Halogenated Organic Waste The presence of a chlorine atom on the phenyl ring classifies this compound as halogenated, requiring specific disposal pathways to prevent the formation of toxic dioxins upon incineration.[1]
Primary Container Glass or Polyethylene bottle (HDPE)Must be chemically compatible and prevent degradation. Hydrofluoric acid, for instance, should not be stored in glass, but this is not a concern here.[2][3]
Container Seal Tightly-fitting, threaded screw capTo prevent vapor release and spills. Funnels must not be left in the container opening.[4][5]
Required Labeling "HAZARDOUS WASTE", "Halogenated Organic Solvents", Full Chemical Name: "4-(5-Chloro-2-methoxyphenyl)butan-2-ol", Accumulation Start Date, PI/Lab InformationClear, unambiguous labeling is mandated by the EPA and OSHA to ensure proper handling, segregation, and tracking.[2][4][5][6]
Personnel PPE Nitrile Gloves, Safety Goggles (ANSI Z87.1), Lab CoatStandard protective measures against skin/eye contact with hazardous chemicals.[7]
Handling Location Certified Chemical Fume HoodTo minimize inhalation exposure to any volatile components or aerosols.[3][7]
Segregation MANDATORY : Store separately from non-halogenated organic waste, acids, bases, and oxidizers.Mixing halogenated and non-halogenated waste streams complicates disposal and can be prohibited by waste handlers.[8][2] Segregating incompatible chemical classes prevents dangerous reactions.[2][5]
Disposal Route Collection by certified Environmental Health & Safety (EHS) personnel or a licensed hazardous waste contractor.Disposal is regulated under the EPA's Resource Conservation and Recovery Act (RCRA) and cannot be done via sink or standard trash.[9]

The Imperative of Proper Chemical Classification

The molecular structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol contains a chlorinated aromatic ring. This single feature dictates its entire waste management lifecycle. When organic compounds are incinerated as a disposal method, chlorinated materials can produce highly toxic and persistent environmental pollutants such as dioxins and furans.[1] For this reason, the Environmental Protection Agency (EPA) mandates that halogenated organic wastes are segregated from non-halogenated streams to ensure they are processed in specialized high-temperature incinerators equipped with appropriate scrubbers.[8][1] Misclassification is not merely a procedural error; it is a significant compliance and safety failure.

Step-by-Step Disposal Protocol: From Benchtop to Pickup

This protocol outlines the validated procedure for accumulating and disposing of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol waste in a laboratory setting.

Step 1: Initial Waste Collection (Point of Generation)
  • Select a Compatible Container: Procure a clean, empty, and undamaged container made of borosilicate glass or high-density polyethylene (HDPE). Ensure it has a tight-fitting screw cap.[2][3] The container must be compatible with the waste to prevent leaks or degradation.[5]

  • Initial Labeling: Before the first drop of waste is added, the container must be labeled.[4] Affix a "HAZARDOUS WASTE" label from your institution's EHS department. At a minimum, write the full chemical name: "4-(5-Chloro-2-methoxyphenyl)butan-2-ol" and the date you started accumulating waste.

  • Work in a Controlled Environment: All transfers of this waste must be conducted within a certified chemical fume hood to minimize inhalation exposure.[7]

  • Transfer the Waste: Carefully pour the waste from your experimental vessel into the designated hazardous waste container. Use a funnel for liquids, and remove it immediately after use. The container must remain closed at all times except when actively adding waste.[4][5]

  • Do Not Overfill: Fill the container to no more than 90% of its capacity to allow for vapor expansion and to prevent spills during transport.[3]

Step 2: Segregation and Storage in a Satellite Accumulation Area (SAA)
  • Designate an SAA: The SAA is a location at or near the point of waste generation and under the control of laboratory personnel.[5] This could be a designated section of a workbench or a cabinet.

  • Segregate from Incompatibles: This is the most critical step in storage. The container for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol waste must be physically separated from other waste streams.

    • Halogenated vs. Non-Halogenated: Do NOT mix this waste with non-halogenated solvents like acetone, ethanol, or hexane.[8][2]

    • Acids and Bases: Store away from corrosive wastes.

    • Oxidizers: Store away from oxidizing agents to prevent potentially violent reactions.

  • Utilize Secondary Containment: Place the waste container inside a larger, chemically resistant tray or bin. This will contain any potential leaks or spills from the primary container.

Step 3: Preparing for Final Disposal
  • Finalize the Label: Once the container is 90% full or you have finished generating this waste stream, complete the hazardous waste label. Add the percentage composition of all contents if other halogenated compounds were combined.

  • Request Pickup: Contact your institution's Environmental Health & Safety (EHS) office or use your designated chemical waste pickup request system. The EPA requires that full containers be removed from the SAA within 72 hours of being filled.[5]

  • Store Securely: While awaiting pickup, ensure the container remains sealed and properly stored in the SAA.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol.

G Disposal Workflow for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol start Waste Generated (4-(5-Chloro-2-methoxyphenyl)butan-2-ol) classify Classify Waste: Is it a Halogenated Organic? start->classify yes_halogen YES (Contains Chlorine) classify->yes_halogen Structural Analysis no_halogen NO (Incorrect Classification - Re-evaluate) classify->no_halogen select_container Select Compatible Container (Glass or HDPE) yes_halogen->select_container label_container Label Container: 'HAZARDOUS WASTE' Full Chemical Name & Date select_container->label_container transfer Transfer Waste in Fume Hood (Do not overfill) label_container->transfer store Store in Satellite Accumulation Area (SAA) transfer->store segregate Segregate from: - Non-Halogenated Waste - Acids/Bases - Oxidizers store->segregate CRITICAL STEP pickup Container Full? Request EHS Pickup segregate->pickup end Compliant Disposal via EHS pickup->end

Sources

© Copyright 2026 BenchChem. All Rights Reserved.